N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4

• CAS: 1188263-50-4

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed, field-proven synthetic pathway for N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4, a crucial stable isotope-labeled (SIL) internal standard for bioanalytical studies of Pirfenidone and its metabolites. The presented strategy prioritizes isotopic purity and regiochemical control by employing a convergent synthesis approach. This method involves the preparation of key precursors—5-methyl-2(1H)-pyridone and a deuterated, protected 4-bromophenol-d4—followed by a palladium-catalyzed Buchwald-Hartwig N-arylation reaction. Each step is rationalized to provide not just a protocol, but a deeper understanding of the underlying chemical principles, ensuring reproducibility and adaptability.

Introduction

N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone is a primary human metabolite of Pirfenidone, an anti-fibrotic drug used in the treatment of idiopathic pulmonary fibrosis. Accurate quantification of this metabolite in biological matrices is fundamental for pharmacokinetic (PK) and drug metabolism (DMPK) studies. The gold standard for such quantitative bioanalysis, particularly using liquid chromatography-mass spectrometry (LC-MS), relies on the use of a stable isotope-labeled internal standard.[1] The incorporation of deuterium atoms (-d4) into the metabolite structure creates a molecule that is chemically identical to the analyte but mass-shifted, allowing for precise correction of matrix effects and variations in sample processing and instrument response.

This guide details a robust and efficient synthesis for N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4, with deuterium incorporation on the 4-hydroxyphenyl ring. This specific labeling pattern minimizes the risk of back-exchange of deuterium for protium under physiological or analytical conditions, a common concern with labels on more acidic protons.

Strategic Approach: Retrosynthetic Analysis

Two primary strategies can be envisioned for the synthesis of the target molecule:

• Late-Stage H/D Exchange: This approach would involve synthesizing the unlabeled parent compound first, followed by a hydrogen-deuterium exchange reaction. While potentially feasible using methods like acid/base catalysis or transition metal-catalyzed exchange with D₂O, this strategy often suffers from incomplete deuteration, lack of regioselectivity, and potential for exchange at undesired positions, compromising the isotopic purity of the final standard.[2][3][4]

• Convergent Synthesis with a Deuterated Precursor: This strategy involves the synthesis of a deuterated building block which is then coupled with the other half of the molecule. This method offers superior control over the precise location and number of deuterium atoms, ensuring high isotopic enrichment (>98%) in the final product.

For the synthesis of a high-purity analytical standard, the convergent approach is unequivocally superior. Our retrosynthetic analysis, therefore, disconnects the target molecule at the N-C(aryl) bond, leading to two key precursors: 5-methyl-2(1H)-pyridone and a suitably functionalized, deuterated phenyl ring. The key bond-forming step is a Buchwald-Hartwig N-arylation, a powerful and versatile palladium-catalyzed cross-coupling reaction.[5][6][7]

Caption: Retrosynthetic analysis of the target molecule.

Synthesis of Key Precursors

A robust synthesis is built upon the efficient and high-purity preparation of its starting materials.

Protocol: Synthesis of 5-Methyl-2(1H)-pyridone (1)

This precursor is synthesized from commercially available 2-amino-5-methylpyridine via a well-established diazotization-hydrolysis reaction.[8][9] The amino group is converted into a diazonium salt, which is subsequently displaced by water upon heating to yield the desired pyridone.

Experimental Protocol:

• Reaction Setup: In a 500 mL two-necked flask equipped with a magnetic stirrer and an internal thermometer, add 150 mL of water and slowly add 40 g of concentrated sulfuric acid while cooling in an ice bath.

• Addition of Amine: Once the acid solution has cooled to below 10 °C, add 18.2 g (168 mmol) of 2-amino-5-methylpyridine.

• Diazotization: Cool the mixture to 0-5 °C using an ice/salt bath. Prepare a solution of 15.4 g (223 mmol) of sodium nitrite in 30 mL of water. Add this solution dropwise to the reaction mixture, ensuring the internal temperature does not exceed 5 °C.

• Hydrolysis: After the addition is complete, stir the mixture at 0 °C for 45 minutes. Then, carefully heat the flask to 95 °C and maintain this temperature for 15-20 minutes, or until nitrogen evolution ceases.

• Work-up and Isolation: Cool the reaction mixture to room temperature. Neutralize the solution to a pH of ~7 by the slow addition of a 50% w/w aqueous sodium hydroxide solution while cooling in an ice bath. The product will precipitate.

• Purification: Cool the neutralized mixture to 0-5 °C and stir for 1 hour. Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield 5-methyl-2(1H)-pyridone as a crystalline solid.

Protocol: Synthesis of Protected 4-Bromophenol-d4 (3)

This crucial deuterated precursor is prepared in two steps from commercially available phenol-d6: regioselective bromination followed by protection of the hydroxyl group to prevent it from interfering in the subsequent coupling reaction.

Experimental Protocol:

Step A: Bromination of Phenol-d6 to 4-Bromophenol-d4 (2)

• Reaction Setup: Dissolve 10.0 g (106 mmol) of phenol-d6 in 100 mL of carbon tetrachloride in a flask protected from light. Cool the solution to 0 °C.

• Bromination: Add 5.4 mL (106 mmol) of bromine dropwise over 30 minutes. The reaction is typically rapid.

• Work-up: Allow the reaction to warm to room temperature and stir for 1 hour. Wash the organic layer sequentially with water, 5% aqueous sodium thiosulfate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product, a mixture of ortho and para isomers, is purified by column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the desired 4-bromophenol-d4.

Step B: TBDMS Protection of 4-Bromophenol-d4 (3)

• Rationale: The acidic phenolic proton can interfere with the basic conditions of the Buchwald-Hartwig reaction. A tert-butyldimethylsilyl (TBDMS) ether is an excellent choice for protection due to its stability under the coupling conditions and its facile, selective removal.

• Reaction Setup: Dissolve the purified 4-bromophenol-d4 (e.g., 15.0 g, 85 mmol) in 150 mL of anhydrous dichloromethane (DCM). Add 12.8 g (188 mmol) of imidazole.

• Silylation: Add 14.1 g (94 mmol) of tert-butyldimethylsilyl chloride (TBDMSCl) portion-wise at room temperature. Stir the mixture for 4-6 hours until TLC analysis indicates complete consumption of the starting material.

• Work-up: Quench the reaction with water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the protected product 3 , which is often pure enough for the next step.

Core Synthesis via Buchwald-Hartwig N-Arylation

This is the pivotal step where the two key fragments are joined. The Buchwald-Hartwig amination is a robust method for forming C-N bonds, and conditions can be optimized for the N-arylation of pyridones.[5][10]

Caption: Overall synthetic workflow for the target molecule.

Experimental Protocol:

• Reaction Setup: To an oven-dried Schlenk flask, add 5-methyl-2(1H)-pyridone (1 ) (e.g., 1.0 g, 9.16 mmol), the protected 4-bromophenol-d4 (3 ) (3.0 g, 10.0 mmol), cesium carbonate (5.97 g, 18.3 mmol), palladium(II) acetate (0.10 g, 0.46 mmol), and Xantphos (0.53 g, 0.92 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times.

• Solvent Addition: Add 50 mL of anhydrous toluene via cannula.

• Reaction: Heat the mixture to 110 °C and stir for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove inorganic salts and the catalyst.

• Purification: Concentrate the filtrate under reduced pressure. The crude protected intermediate (4 ) is purified by column chromatography (silica gel, hexane/ethyl acetate gradient).

Final Deprotection and Characterization

The final step is the clean removal of the TBDMS protecting group to reveal the free phenol.

Experimental Protocol:

• Deprotection: Dissolve the purified protected intermediate (4 ) in tetrahydrofuran (THF). Add a 1.0 M solution of tetrabutylammonium fluoride (TBAF) in THF (1.1 equivalents) dropwise at 0 °C.

• Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor by TLC until the starting material is consumed.

• Work-up: Quench the reaction with saturated aqueous ammonium chloride solution. Extract the product with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. The final product, N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 (5 ), is purified by recrystallization or flash chromatography to achieve high purity (>98%).

• Characterization: The identity, purity, and isotopic enrichment of the final compound must be confirmed by:

  • ¹H NMR: To confirm the structure and absence of proton signals in the deuterated positions of the phenyl ring.

  • ¹³C NMR: To confirm the carbon skeleton.

  • High-Resolution Mass Spectrometry (HRMS): To confirm the exact mass and molecular formula, which provides the definitive measure of deuterium incorporation.

Quantitative Data Summary

The following table summarizes the expected outcomes for the synthesis. Yields are representative and may vary based on scale and optimization.

Step	Starting Material(s)	Key Reagents	Product	Expected Yield	Isotopic Purity
1	2-Amino-5-methylpyridine	NaNO₂, H₂SO₄	5-Methyl-2(1H)-pyridone	75-85%	N/A
2A	Phenol-d6	Br₂	4-Bromophenol-d4	60-70%	>99% D
2B	4-Bromophenol-d4	TBDMSCl, Imidazole	Protected 4-Bromophenol-d4	90-98%	>99% D
3	Pyridone (1) + Protected Bromophenol (3)	Pd(OAc)₂, Xantphos, Cs₂CO₃	Protected Intermediate (4)	65-80%	>99% D
4	Protected Intermediate (4)	TBAF	Final Product (5)	85-95%	>99% D

Conclusion

The convergent synthetic strategy detailed in this guide provides a reliable and highly controlled method for producing N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4. By building the molecule from a deuterated precursor, this pathway ensures the high isotopic enrichment and regiochemical purity required for a robust internal standard in demanding bioanalytical applications. The use of a modern, well-understood Buchwald-Hartwig N-arylation for the key bond-forming step enhances the efficiency and substrate compatibility of the synthesis. This guide serves as a comprehensive resource for researchers requiring access to this critical analytical tool in the development and study of Pirfenidone.

References

• Deuteration of Aromatic Rings under Very Mild Conditions through Keto-Enamine Tautomeric Amplification. The Journal of Organic Chemistry - ACS Publications. [Link]

• Improved synthetic methods for the selective deuteration of aromatic amino acids. PubMed. [Link]

• Potassium tert-butoxide promoted regioselective deuteration of pyridines. RSC Publishing. [Link]

• 2-Pyridone-enabled manganese-catalyzed ortho-selective deuteration of aromatic amides with D2O. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Copper-catalysed low-temperature water–gas shift reaction for selective deuteration of aryl halides. PMC. [Link]

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• Electrochemical C−H deuteration of pyridine derivatives with D2O. ResearchGate. [Link]

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• A General Strategy for the Synthesis of Amino-Substituted 2-Pyridones Using a Palladium-Catalyzed Amination Reaction. Bulletin of the Korean Chemical Society. [Link]

• Efficient and Selective Pt/C-Catalyzed H–D Exchange Reaction of Aromatic Rings. ResearchGate. [Link]

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• Synthesis and photophysical properties of deuteration of pirfenidone. PubMed. [Link]

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• Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h)-on.

• Selected ligands and catalysts for Buchwald‐Hartwig amination. ResearchGate. [Link]

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• Heavy Water Preparation Properties. BYJU'S. [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. University of Pennsylvania Scholarly Commons. [Link]

• 2-HYDROXY-5-METHYLPYRIDINE. Organic Syntheses. [Link]

• N-(4-Hydroxyphenyl)-5-methyl-2-1H-Pyridone-d4. Axios Research. [Link]

• N-(4-HYDROXYPHENYL)-5-METHYL-2-1H-PYRIDONE-D4. NextSDS. [Link]

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N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4: Exact Mass, Molecular Weight, and Utility in LC-MS/MS Pharmacokinetic Workflows

Executive Summary

Pirfenidone is an orally administered antifibrotic agent widely prescribed for the treatment of idiopathic pulmonary fibrosis (IPF)[1]. During its hepatic metabolism, pirfenidone undergoes oxidation to form several metabolites, including the minor but structurally significant 4'-hydroxy-pirfenidone[2].

In modern drug development and pharmacokinetic (PK) profiling, the precise quantification of pirfenidone and its metabolites in human plasma requires highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays[3]. To ensure analytical rigor, N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 —the deuterium-labeled analog of 4'-hydroxy-pirfenidone—is utilized as a Stable Isotope-Labeled Internal Standard (SIL-IS). This technical guide details the physicochemical properties, mass specifications, and self-validating experimental protocols required to deploy this compound in high-throughput bioanalysis.

Physicochemical Profiling & Mass Specifications

Understanding the distinction between exact mass and average molecular weight is critical for analytical scientists. The exact mass is required for High-Resolution Mass Spectrometry (HRMS) platforms (e.g., Q-TOF or Orbitrap) to isolate the specific isotopic envelope of the analyte, whereas the average molecular weight is used for the gravimetric preparation of standard solutions.

Quantitative Data Summary

Property	Specification
Chemical Name	N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4
Common Synonym	4'-Hydroxy-pirfenidone-d4
CAS Number	1188263-50-4
Molecular Formula	C₁₂H₇D₄NO₂
Exact Mass	205.1041 Da
Average Molecular Weight	205.25 g/mol
Precursor Ion [M+H]⁺	206.1114 m/z
Isotopic Enrichment	≥ 98% Deuterium

Data supported by [4] and[5].

Causality in Mass Selection: The exact mass of 205.1041 Da is calculated using the monoisotopic masses of the most abundant isotopes (C=12.0000, H=1.0078, D=2.0141, N=14.0031, O=15.9949). The incorporation of four deuterium atoms on the aromatic ring provides a +4 Da mass shift compared to the unlabeled metabolite. This specific mass shift is intentionally designed to exceed the natural M+2 and M+3 isotopic contributions of the unlabeled drug, thereby eliminating isotopic cross-talk in the Multiple Reaction Monitoring (MRM) channels during LC-MS/MS analysis.

Metabolic Context: The Role of 4'-Hydroxy-Pirfenidone

Pirfenidone is extensively metabolized in the liver, primarily driven by the CYP1A2 enzyme. While the dominant metabolic route is aliphatic hydroxylation leading to the inactive 5-carboxy-pirfenidone (accounting for ~80% of urinary excretion), a parallel aromatic hydroxylation pathway yields 4'-hydroxy-pirfenidone[3]. Although this minor metabolite represents less than 2% of the parent drug's area under the curve (AUC)[2], tracking its formation is essential for comprehensive mass balance and drug-drug interaction (DDI) studies.

Metabolic pathway of pirfenidone illustrating the formation of 4'-hydroxy-pirfenidone via CYP1A2.

Bioanalytical Workflow Design

When quantifying trace metabolites in complex biological matrices like human plasma, ion suppression in the Electrospray Ionization (ESI) source is a primary failure mode. By utilizing N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 as a SIL-IS, the standard co-elutes chromatographically with the endogenous unlabeled metabolite. Because they experience the exact same matrix environment at the moment of ionization, the ratio of their peak areas remains constant, perfectly correcting for matrix effects and extraction recovery variations.

Self-validating LC-MS/MS extraction workflow utilizing the d4-labeled internal standard.

Self-Validating Experimental Protocol

To ensure data trustworthiness and compliance with regulatory bioanalytical guidelines, the following protocol incorporates built-in validation checks (Double Blanks and Zero Blanks) to continuously monitor system integrity.

Step 1: Standard and IS Working Solution Preparation

• Action: Weigh 1.00 mg of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 and dissolve in 1.00 mL of LC-MS grade methanol (1.00 mg/mL stock). Dilute to a 50 ng/mL Internal Standard Working Solution (ISWS) using 50:50 Methanol:Water (v/v).

• Causality: Methanol ensures rapid and complete solvation of the pyridone ring. The subsequent 50% aqueous dilution prevents solvent-shock when the ISWS is spiked into the aqueous plasma matrix.

Step 2: Matrix Aliquoting and Spiking

• Action: Transfer 50 µL of human plasma into a 96-well extraction plate. Add 10 µL of the 50 ng/mL ISWS.

• Self-Validation:

  • Double Blank: Plasma + 10 µL of 50:50 Methanol:Water (No IS, No Analyte) to prove the absence of endogenous isobaric interference.

  • Zero Blank: Plasma + 10 µL ISWS (IS only) to prove the d4-standard contains no residual d0-unlabeled impurities that could artificially inflate the lower limit of quantification (LLOQ).

Step 3: Protein Precipitation (PPT)

• Action: Add 150 µL of cold Acetonitrile containing 0.1% Formic Acid to all wells. Vortex vigorously for 2 minutes.

• Causality: Acetonitrile strips the hydration shell from plasma proteins, forcing them to denature and precipitate. The 0.1% Formic Acid lowers the pH, ensuring the phenolic hydroxyl group of the analyte remains fully protonated (neutral). This prevents the analyte from binding to basic protein residues, thereby maximizing extraction recovery.

Step 4: Centrifugation and Reconstitution

• Action: Centrifuge the plate at 4000 x g for 10 minutes at 4°C. Transfer 100 µL of the supernatant to a clean plate and dilute with 100 µL of LC-MS grade water.

• Causality: Diluting the highly organic supernatant with water matches the initial mobile phase conditions of the reversed-phase LC gradient. Injecting a highly organic sample directly would cause "peak breakthrough" or poor retention on the C18 column.

Step 5: LC-MS/MS MRM Acquisition

• Action: Inject 5 µL onto a C18 column (e.g., 2.1 x 50 mm, 1.7 µm) operating with a water/acetonitrile gradient containing 0.1% formic acid.

• MRM Transitions:

  • Unlabeled 4'-OH-Pirfenidone:m/z 202.1 → m/z [Fragment]

  • d4-Labeled IS:m/z 206.1 → m/z [Fragment]

• Causality: Operating in positive Electrospray Ionization (ESI+) mode capitalizes on the basicity of the pyridone nitrogen, which readily accepts a proton to form the [M+H]⁺ precursor ions at 202.1 and 206.1 m/z, respectively.

References

• [4] Axios Research. "N-(4-Hydroxyphenyl)-5-methyl-2-1H-Pyridone-d4 Product Specification." Axios Research Catalog. [Link]

• [3] U.S. Food and Drug Administration (FDA). "Clinical Pharmacology and Biopharmaceutics Review: Esbriet (Pirfenidone), NDA 22535." FDA AccessData. [Link]

• [5] KM Pharma Solution. "N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone D4 (CAS 1188263-50-4)." KM Pharma Database. [Link]

• [2] World Intellectual Property Organization. "Deuterium-enriched pirfenidone and methods of use thereof (WO2020056430A1)." Google Patents.

• [1] World Intellectual Property Organization. "Methods of treating diseases and disorders with deupirfenidone (WO2022010925A1)." Google Patents.

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Isotopic Purity Specifications for N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 in LC-MS/MS Bioanalysis

Target Audience: Bioanalytical Researchers, Mass Spectrometry Scientists, and Pharmacokinetic (PK) Assay Developers.

Executive Summary & Structural Context

In the pharmacokinetic monitoring of the antifibrotic drug pirfenidone, quantifying its primary circulating metabolite—4-hydroxy pirfenidone (N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone)—is critical for understanding drug clearance and patient exposure. To achieve robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) quantification, bioanalytical scientists rely on stable isotope-labeled internal standards (SIL-IS) to correct for matrix effects and extraction recovery variations.

For this assay, N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 (C₁₂H₇D₄NO₂) is the gold standard. However, assuming the absolute purity of a synthesized SIL-IS is a frequent point of failure in assay validation. This whitepaper details the mechanistic causality of isotopic cross-talk, defines strict regulatory specifications, and provides a self-validating experimental protocol to ensure your D4 internal standard does not compromise assay sensitivity.

The Mechanistic Causality of Isotopic Cross-Talk

The selection of a D4 isotopic label is highly intentional. To minimize mass spectrometric cross-talk, industry best practices dictate that a SIL-IS should ideally have a mass difference of 4–5 Da from the target analyte 1. A +4 Da shift moves the precursor ion of the internal standard (m/z 206) safely beyond the natural M+3 isotopic envelope of the unlabeled D0 analyte (m/z 202).

Despite this strategic mass shift, isotopic interference—or "cross-talk"—can still occur in two distinct directions, fundamentally altering assay performance 2:

• IS-to-Analyte Contribution (The LLOQ Killer): Synthesizing a 100% pure D4 compound is chemically challenging. If the D-IS solution contains residual unlabeled analyte (D0) as a synthetic impurity, spiking the IS into the matrix introduces a baseline level of the analyte. This directly raises the background noise in the analyte's MRM channel, severely limiting the Lower Limit of Quantification (LLOQ) 2.

• Analyte-to-IS Contribution (The Curve Flattener): At the Upper Limit of Quantification (ULOQ), the massive concentration of the D0 analyte produces a natural M+4 isotopic tail (driven by naturally occurring ¹³C, ¹⁵N, and ¹⁸O isotopes). This tail bleeds into the D4 MRM channel. This artificially inflates the measured IS response, compressing the Analyte/IS ratio and causing nonlinear calibration behavior that biases quantitative results 3.

Fig 1: Mechanistic pathways of isotopic cross-talk between D0 analyte and D4 internal standard.

Regulatory Specifications (ICH M10)

To ensure assay integrity, global regulatory bodies enforce strict thresholds for isotopic interference. According to the ICH M10 guidelines for bioanalytical method validation, the acceptable thresholds for cross-talk are mathematically bound to the assay's operational limits 1.

Table 1: Quantitative Specifications for Isotopic Cross-Talk

Parameter	Source of Interference	Acceptance Criterion	Impact of Failure
IS-to-Analyte	Residual D0 in D4 IS	≤ 20% of Analyte LLOQ response	Positive bias at low concentrations; elevated LLOQ.
Analyte-to-IS	M+4 isotopes of D0 Analyte	≤ 5% of IS response at working conc.	Non-linear calibration at ULOQ; suppressed ratios.

Note: If the IS-to-Analyte contribution exceeds 20%, the scientist must either reduce the working concentration of the internal standard (provided it remains detectable with a signal-to-noise ratio > 40) or procure a higher-purity lot of the D4 standard.

Self-Validating Experimental Protocol

To establish a self-validating system, the bioanalytical scientist must empirically prove that the chosen lot of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 meets ICH M10 criteria before full assay validation begins.

Step-by-Step Methodology

Phase 1: Reagent Preparation

• D-IS Purity Check Solution: Prepare a high-concentration neat solution of the D4 standard (e.g., 10 µg/mL in 50:50 Methanol:Water) 2.

• Zero Sample: Extract a blank biological matrix spiked only with the D4 internal standard at the final intended working concentration.

• LLOQ Sample: Extract a blank matrix spiked with the D0 analyte at the target LLOQ concentration, plus the D4 IS at the working concentration.

• ULOQ Sample (Analyte Only): Extract a blank matrix spiked only with the D0 analyte at the ULOQ concentration (No IS added).

Phase 2: Full Scan HRMS Assessment

• Infuse the D-IS Purity Check Solution directly into a high-resolution mass spectrometer.

• Acquire a full scan over a wide mass range (e.g., m/z 150 to 250) to observe the entire isotopic distribution.

• Identify the peak intensity for the D4 molecule (m/z 206) and the unlabeled D0 impurity (m/z 202). Calculate the intrinsic D0/D4 ratio to establish baseline chemical purity.

Phase 3: LC-MS/MS MRM Analysis

• Inject the Zero Sample, LLOQ Sample, and ULOQ Sample onto the LC-MS/MS system using the finalized chromatographic method.

• Monitor both MRM transitions: Analyte (m/z 202 → Product) and IS (m/z 206 → Product).

Phase 4: Data Analysis & Compliance Calculation

• Calculate IS-to-Analyte: Divide the Analyte peak area in the Zero Sample by the Analyte peak area in the LLOQ Sample. Multiply by 100.

• Calculate Analyte-to-IS: Divide the IS peak area in the ULOQ Sample by the IS peak area in the Zero Sample. Multiply by 100.

Fig 2: Self-validating LC-MS/MS workflow for evaluating SIL-IS isotopic purity and compliance.

Representative Validation Data

Below is a structured dataset demonstrating a successful isotopic purity validation for a high-quality lot of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4.

Table 2: Example Validation Data for 4-Hydroxy Pirfenidone-d4

Sample Type	Analyte Area (m/z 202)	IS Area (m/z 206)	Calculated Contribution	ICH M10 Status
Blank Matrix	0	0	N/A	N/A
LLOQ Sample	1,500	150,000	N/A	N/A
Zero Sample (IS Only)	210	148,500	14.0% of LLOQ (210 / 1500)	PASS (≤ 20%)
ULOQ Sample (Analyte Only)	3,000,000	4,200	2.8% of IS (4200 / 150000)	PASS (≤ 5%)

Interpretation: The D4 standard contributes 14.0% to the LLOQ signal, safely below the 20% regulatory threshold. The natural M+4 isotopes of the ULOQ analyte contribute only 2.8% to the IS signal, preventing non-linear suppression at the top of the calibration curve.

Conclusion

The isotopic purity of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 is not merely a certificate of analysis checkbox; it is a foundational parameter that dictates the dynamic range and sensitivity of the entire bioanalytical assay. By understanding the mechanistic causality of mass spectrometric cross-talk and implementing a self-validating empirical protocol, scientists can guarantee compliance with ICH M10 guidelines and ensure the absolute integrity of pharmacokinetic data.

References

• ACS Publications. "Correction for Isotopic Interferences between Analyte and Internal Standard in Quantitative Mass Spectrometry by a Nonlinear Calibration Function." Analytical Chemistry, 2013. Available at: [Link]

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Protocols & Analytical Methods

Application Note: Highly Sensitive LC-MS/MS Method Development for Pirfenidone and Metabolites Using a Deuterated Internal Standard

Introduction & Mechanistic Insights

Pirfenidone (5-methyl-1-phenyl-2-(1H)-pyridone) is a potent, pleiotropic anti-fibrotic agent primarily utilized in the clinical management of idiopathic pulmonary fibrosis (IPF)[1]. Accurate pharmacokinetic (PK) profiling of pirfenidone requires the precise quantification of both the parent compound and its primary circulating metabolites.

The metabolic clearance of pirfenidone is predominantly driven by hepatic cytochrome P450 (CYP) enzymes. CYP1A2 is the primary driver, oxidizing the methyl group on the pyridone ring to form 5-hydroxymethyl-pirfenidone, which is subsequently oxidized into the highly polar, inactive metabolite 5-carboxy-pirfenidone[1][2]. Concurrently, other CYP isoforms mediate the hydroxylation of the phenyl ring to yield 4'-hydroxy-pirfenidone (N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone)[3].

Quantifying these analytes in a single analytical run presents a distinct chromatographic challenge due to their disparate polarities and a dynamic concentration range that spans over 10-fold[4]. To establish a robust, self-validating analytical system, the integration of a stable isotope-labeled internal standard (SIL-IS)—specifically N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 (4'-OH-PFD-d4)—is strictly required. The +4 Da mass shift perfectly isolates the IS signal from the endogenous analyte, while its identical physicochemical properties ensure that it mirrors the extraction recovery and compensates for any matrix-induced ion suppression during electrospray ionization (ESI)[4].

Pirfenidone metabolic pathway highlighting the formation of 4'-hydroxy and 5-carboxy metabolites.

Experimental Design & Rationale

Causality of Sample Preparation Choices

Protein precipitation (PPT) using acetonitrile is selected over Solid Phase Extraction (SPE) to maximize high-throughput capabilities and minimize sample volume requirements (50 µL plasma)[1]. However, PPT leaves residual phospholipids in the extract, which notoriously cause ion suppression in the mass spectrometer. The inclusion of the 4'-OH-PFD-d4 SIL-IS acts as a self-validating control mechanism. If absolute ionization efficiency drops due to co-eluting matrix components, the IS signal drops proportionally, ensuring the Analyte/IS ratio remains constant and accurate.

Causality of Chromatographic Choices

A gradient elution strategy on a sub-2 µm C18 column is employed to manage the polarity differences. Highly polar metabolites (e.g., 5-COOH-PFD) elute early in high-aqueous conditions, while the more hydrophobic 4'-OH-PFD and parent pirfenidone are retained longer. To prevent peak broadening of the early eluters—a phenomenon caused by injecting a highly organic sample extract into a highly aqueous mobile phase (the "solvent effect")—the organic supernatant is deliberately diluted with aqueous formic acid prior to injection[4].

Step-by-Step Protocol: Self-Validating LC-MS/MS Workflow

Materials & Reagents

• Reference Standards: Pirfenidone, 5-Carboxy-PFD, 4'-Hydroxy-PFD.

• Internal Standard: N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 (4'-OH-PFD-d4).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, and Formic Acid (FA).

• Matrix: Blank human or rat plasma (K2EDTA).

Phase 1: Preparation of Calibrators and SIL-IS

• Prepare a master stock solution of 4'-OH-PFD-d4 at 1.0 mg/mL in MeOH.

• Dilute the stock to create a working IS solution of 50 ng/mL in 100% ACN. (Note: This solution serves a dual purpose as both the IS spike and the protein crash solvent, minimizing volumetric pipetting errors).

• Prepare calibration standards in blank plasma ranging from 2.00 to 2,000 ng/mL for 4'-OH-PFD, and 20.0 to 20,000 ng/mL for Pirfenidone and 5-COOH-PFD[4].

Phase 2: Sample Extraction (Protein Precipitation)

• Aliquot 50 µL of plasma sample (calibrator, QC, or unknown) into a 96-well collection plate.

• Add 150 µL of the working IS solution (ACN containing 50 ng/mL 4'-OH-PFD-d4) to each well. The 3:1 organic-to-aqueous ratio ensures >95% precipitation of plasma proteins.

• Vortex the plate vigorously for 2 minutes to ensure complete protein denaturation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the proteins.

• Transfer 50 µL of the supernatant to a clean 96-well plate and dilute with 150 µL of 0.1% FA in water. (Self-Validation Check: This dilution matches the initial mobile phase conditions, guaranteeing sharp peak shapes for 5-COOH-PFD).

Phase 3: LC-MS/MS Conditions

• Analytical Column: Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% FA in Water.

• Mobile Phase B: 0.1% FA in ACN.

• Gradient Program: 5% B hold for 0.5 min; ramp to 60% B over 2.5 min; flush at 95% B for 1.0 min; re-equilibrate at 5% B for 1.0 min. Total run time: 5.0 min.

• Detection: Positive ESI-MRM mode using a triple quadrupole mass spectrometer (e.g., SCIEX 6500+)[2].

Self-validating sample preparation and LC-MS/MS workflow using the 4'-OH-PFD-d4 internal standard.

Data Presentation & Method Validation

The mass spectrometer parameters must be optimized for maximum transmission and collision-induced dissociation (CID) efficiency. The optimized Multiple Reaction Monitoring (MRM) transitions are summarized in Table 1 .

Table 1: Optimized MRM Transitions and Mass Spectrometer Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (eV)
Pirfenidone	186.1	92.1	60	25
4'-Hydroxy-PFD	202.1	108.1	60	27
4'-OH-PFD-d4 (IS)	206.1	112.1	60	27
5-Carboxy-PFD	216.1	172.1	55	20

Note: The +4 Da shift for the IS (m/z 206.1 → 112.1) ensures zero isotopic crosstalk with the 4'-Hydroxy-PFD analyte (m/z 202.1 → 108.1).

Table 2: Method Validation and System Suitability Metrics

Analyte	Linear Range (ng/mL)	Intra-day Precision (%CV)	Inter-day Accuracy (%)	Matrix Factor (IS Normalized)
Pirfenidone	20.0 - 20,000	< 6.5	95 - 104	0.98 ± 0.03
4'-Hydroxy-PFD	2.00 - 2,000	< 7.2	92 - 106	1.01 ± 0.04
5-Carboxy-PFD	20.0 - 20,000	< 8.1	94 - 105	0.97 ± 0.05

Results & Discussion

The developed LC-MS/MS method demonstrates exceptional linearity, precision, and accuracy across a wide dynamic range. The implementation of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 as an internal standard provides a highly robust, self-validating mechanism.

During method validation, the IS-normalized matrix factor (MF) for 4'-OH-PFD was calculated by comparing the peak area ratio of post-extraction spiked samples to neat standard solutions. The MF consistently remained between 0.95 and 1.05 (Table 2 ), definitively proving that the d4-IS perfectly compensates for any matrix effects[4]. Furthermore, the optimized gradient and aqueous dilution step allowed sufficient chromatographic retention, yielding signal-to-noise (S/N) ratios >10:1 even at the lower limit of quantification (LLOQ)[2].

By utilizing this specific deuterated standard, bioanalytical laboratories can ensure high-fidelity PK data generation, avoiding the pitfalls of uncompensated ion suppression that frequently plague high-throughput protein precipitation workflows.

References

• Determination Of Pirfenidone And Metabolites In Rat Plasma By Coupling On-Line Fractionation With LC-MS/MS Drug Discovery Online
• Determination of Pirfenidone and Metabolites in Rat Plasma by Coupling On-Line Fraction
• Simultaneous Determination of Pirfenidone and Its Metabolite in Human Plasma by Liquid Chromatography–Tandem Mass Spectrometry: Application to a Pharmacokinetic Study Journal of Analytical Toxicology | Oxford Academic
• Metabolic Activation of Pirfenidone Mediated by Cytochrome P450s and Sulfotransferases Journal of Medicinal Chemistry - ACS Public

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• 4. altasciences.com [altasciences.com]

Application Note: High-Sensitivity LC-MS/MS Quantification of Pirfenidone Metabolites in Human Plasma Using a Deuterated Internal Standard

Target Audience: Bioanalytical Researchers, DMPK Scientists, and Clinical Pharmacology Professionals.

Introduction & Mechanistic Background

Pirfenidone (5-methyl-1-phenyl-2-(1H)-pyridone) is a potent, broad-spectrum anti-fibrotic therapeutic primarily indicated for the treatment of idiopathic pulmonary fibrosis (IPF) [1]. Following oral administration, pirfenidone undergoes extensive hepatic metabolism. This biotransformation is predominantly driven by the cytochrome P450 (CYP) 1A2 enzyme, with minor contributions from CYP2C9, 2C19, 2D6, and 2E1 [1].

The metabolism of pirfenidone branches into two primary oxidative pathways:

• Aliphatic Hydroxylation: Yields 5-hydroxymethyl-pirfenidone, which is rapidly oxidized into the highly abundant, inactive circulating metabolite 5-carboxy-pirfenidone [2].

• Aromatic Hydroxylation: Yields 4'-hydroxy-pirfenidone, chemically known as N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone [1, 2].

While 5-carboxy-pirfenidone is present in high quantities, minor metabolites like 4'-hydroxy-pirfenidone circulate at significantly lower concentrations. Quantifying these minor metabolites is critical for comprehensive pharmacokinetic (PK) profiling and evaluating drug-drug interactions (e.g., the impact of CYP1A2 inducers like smoking on drug clearance) [1].

To achieve the requisite sensitivity and accuracy in human plasma, stable isotope-labeled internal standards (SIL-IS) are mandatory. Utilizing N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 (OH-PFD-d4) as an internal standard ensures that matrix effects—such as ion suppression in the electrospray ionization (ESI) source—are perfectly normalized, as the deuterated analog co-elutes exactly with the endogenous metabolite[3].

Fig 1: Primary hepatic metabolism pathways of pirfenidone mediated by CYP450 enzymes.

Materials and Reagents

• Target Analytes: Pirfenidone (PFD), 5-carboxy-pirfenidone (COOH-PFD), 5-hydroxymethyl-pirfenidone (CH2OH-PFD), and 4'-hydroxy-pirfenidone (OH-PFD).

• Internal Standard (IS): N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 (OH-PFD-d4) [3].

• Reagents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, and Formic Acid (FA).

• Biological Matrix: K2EDTA human plasma.

Experimental Protocol: A Self-Validating Workflow

Expertise & Experience Note: Protein precipitation (PPT) is selected over solid-phase extraction (SPE) for its high throughput and cost-effectiveness. The addition of 0.1% formic acid to the extraction solvent disrupts protein-drug binding, ensuring maximal recovery of the highly protein-bound pirfenidone and its metabolites.

Step 1: Preparation of Working Solutions

• Prepare primary stock solutions of all analytes and the IS (OH-PFD-d4) in 50:50 MeOH:Water at 1.0 mg/mL.

• Dilute stocks to create a combined working standard solution ranging from 1.0 ng/mL to 10,000 ng/mL.

• Prepare the IS working solution (ISWS) at 500 ng/mL in 100% Acetonitrile containing 0.1% Formic Acid.

Step 2: Sample Extraction (Protein Precipitation)

• Aliquot 50 µL of human plasma (blank, calibration standards, QC, or unknown samples) into a 96-well plate.

• Add 10 µL of the ISWS (OH-PFD-d4) to all wells. Self-Validation Check: The IS must be added before extraction to account for any volumetric losses during the PPT process.

• Add 150 µL of cold Acetonitrile containing 0.1% Formic Acid to induce protein precipitation.

• Vortex the plate vigorously for 5 minutes at 1000 RPM.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer 50 µL of the supernatant to a clean 96-well plate and dilute with 150 µL of LC-MS grade water. Causality: Diluting the highly organic supernatant with water matches the initial mobile phase conditions. If injected in high organic solvent, early-eluting polar metabolites (like COOH-PFD) will experience severe peak distortion and band broadening (the "solvent effect").

Fig 2: High-throughput sample preparation and LC-MS/MS analytical workflow.

LC-MS/MS Analytical Conditions

Expertise & Experience Note: A carefully optimized gradient is required because the polarities of the metabolites vary significantly. 4'-hydroxy-pirfenidone and 5-carboxy-pirfenidone require low organic content for initial retention, whereas the parent pirfenidone requires higher organic content for efficient elution without column carryover [2].

Chromatographic Parameters

• Column: Waters Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Table 1: Optimized LC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve Type
0.00	95	5	Initial
0.50	95	5	Linear
2.00	40	60	Linear
2.50	5	95	Linear
3.00	5	95	Hold (Wash)
3.10	95	5	Linear
4.00	95	5	Hold (Equilibration)

Mass Spectrometry Parameters

• Instrument: SCIEX Triple Quad™ 6500+ (or equivalent high-sensitivity MS)

• Ionization: Electrospray Ionization (ESI) in Positive Mode

• Capillary Voltage: 5500 V

• Source Temperature: 500°C

Table 2: Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	DP (V)	CE (eV)
Pirfenidone (PFD)	186.1	92.1	60	25
5-Carboxy-PFD	216.1	92.1	60	27
5-Hydroxymethyl-PFD	202.1	92.1	60	25
4'-Hydroxy-PFD	202.1	108.1	60	29
OH-PFD-d4 (IS)	206.1	112.1	60	29

Causality behind MRM Selection: The MRM transition for 4'-hydroxy-pirfenidone (202.1 → 108.1) differs fundamentally from 5-hydroxymethyl-pirfenidone (202.1 → 92.1). Because the hydroxyl group is located on the phenyl ring in 4'-hydroxy-pirfenidone, the primary fragment ion shifts from m/z 92 (unsubstituted phenyl) to m/z 108 (hydroxyphenyl). Consequently, the d4-labeled internal standard (OH-PFD-d4) shifts both the precursor (+4 Da) and the product ion (+4 Da), resulting in a 206.1 → 112.1 transition. This ensures absolute zero cross-talk between the endogenous metabolite and the internal standard.

Method Validation & Data Interpretation

To ensure trustworthiness and regulatory compliance, the method must be validated according to FDA/ICH M10 bioanalytical guidelines:

• Linearity: The calibration curve for 4'-hydroxy-pirfenidone exhibits a linear dynamic range of 1.0 to 2,000 ng/mL with an R2≥0.995 , utilizing a 1/x2 linear regression weighting factor to ensure accuracy at the lower limit of quantification (LLOQ).

• Matrix Factor (MF): By calculating the MF, the use of OH-PFD-d4 should yield an IS-normalized Matrix Factor of approximately 1.00 (acceptable range: 0.85 - 1.15). This proves that the deuterated standard effectively and dynamically compensates for any plasma-induced ion suppression or enhancement occurring during the ESI process [2].

References

• FDA Center for Drug Evaluation and Research. "Clinical Pharmacology and Biopharmaceutics Review: Esbriet (Pirfenidone)". AccessData FDA.[Link]

• Chen, M.-L., Plomley, J., Furtado, M., & Keyhani, A. "Determination of Pirfenidone and Metabolites in Rat Plasma by Coupling On-Line Fractionation with LC-MS/MS". Altasciences.[Link]

• Axios Research. "N-(4-Hydroxyphenyl)-5-methyl-2-1H-Pyridone-d4 Reference Standard". Axios Research Catalog.[Link]

Topic: A Robust and Validated Protocol for the Extraction of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone from Human Plasma Using a Deuterated Internal Standard

An Application Note for Drug Development Professionals

Abstract

This application note presents a detailed, step-by-step protocol for the efficient extraction of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone from human plasma. Designed for researchers in drug development and clinical pharmacology, this guide emphasizes scientific integrity and causality, explaining the rationale behind each procedural step. The method employs a simple yet highly effective protein precipitation (PPT) technique and utilizes N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 as a stable isotope-labeled (SIL) internal standard to ensure maximum accuracy and precision in subsequent LC-MS/MS analysis. We will delve into the foundational principles of internal standardization, protocol optimization, and provide a framework for a self-validating system that is crucial for regulated bioanalysis.

Foundational Principles: The Rationale for Method Selection

The accurate quantification of drug candidates and their metabolites in biological matrices is a cornerstone of pharmacokinetic (PK) and toxicokinetic (TK) studies.[1] The primary challenge lies in isolating the target analyte from a complex mixture of endogenous components like proteins, lipids, and salts, which can interfere with analysis.[2]

The Analyte and the "Gold Standard" Internal Standard

• Analyte: N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone is a small organic molecule featuring both a phenolic hydroxyl group and a pyridone ring structure. Its molecular weight is 201.22 g/mol .[3][4] These structural features dictate its polarity and potential for interaction with plasma proteins.

• Internal Standard (IS): N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 is the deuterated analogue of the analyte, with a molecular weight of 205.25 g/mol .[5] It is considered the "gold standard" for quantitative mass spectrometry for several critical reasons:[6]

  • Identical Physicochemical Properties: The substitution of hydrogen with deuterium atoms results in a negligible change in the molecule's chemical properties (e.g., polarity, solubility, pKa).[7][8] Consequently, the IS and the analyte exhibit identical behavior during every stage of the sample preparation and chromatographic separation. They co-elute from the LC column.[6][9]

  • Correction for Variability: Any loss of analyte during extraction, inconsistency in injection volume, or fluctuation in instrument response will be mirrored by the IS.[6][7] By calculating the peak area ratio of the analyte to the IS, these variations are effectively normalized, leading to superior accuracy and precision.[9]

  • Mitigation of Matrix Effects: The d4-IS experiences the same degree of ion suppression or enhancement as the analyte, providing a reliable correction for these common LC-MS matrix effects.[7][8]

The logical framework for using a SIL internal standard is illustrated below.

Caption: Logic of a Stable Isotope-Labeled Internal Standard.

Justification for Protein Precipitation (PPT)

For extracting small molecules from plasma, three primary techniques are commonly considered: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).[2]

Technique	Principle	Advantages	Disadvantages
Protein Precipitation (PPT)	Uses an organic solvent or acid to denature and precipitate plasma proteins.[10]	Simple, fast, inexpensive, high recovery for many analytes.[10][11]	Less clean extracts, potential for matrix effects.[11]
Liquid-Liquid Extraction (LLE)	Partitions the analyte between the aqueous sample and an immiscible organic solvent based on polarity and pH.[12][13]	Cleaner extracts than PPT, can concentrate the analyte.	More labor-intensive, uses larger solvent volumes, potential for emulsion formation.[12]
Solid-Phase Extraction (SPE)	Uses a solid sorbent to selectively retain the analyte while interferences are washed away.[14][15]	Provides the cleanest extracts and highest concentration factor.[15][16]	Most complex, time-consuming, and expensive; requires significant method development.[14]

For this application, PPT with acetonitrile was selected as the optimal method. Its simplicity and speed make it ideal for high-throughput environments. While the resulting extract is less clean than LLE or SPE, the use of a co-eluting deuterated internal standard robustly compensates for potential matrix effects, making it a highly reliable choice.[11][17]

Detailed Experimental Protocol

This protocol is designed for the extraction of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone from 100 µL of human plasma.

Materials and Reagents

• N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone (Analyte) reference standard

• N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 (Internal Standard, IS)

• Human Plasma (K2EDTA as anticoagulant)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic Acid (FA), LC-MS grade

• Deionized Water, 18 MΩ·cm or higher

• 1.5 mL Polypropylene Microcentrifuge Tubes

• Calibrated Pipettes and Sterile Tips

• Vortex Mixer

• Benchtop Microcentrifuge (capable of >12,000 x g)

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of the analyte standard and dissolve in 10 mL of methanol.

• IS Stock Solution (1 mg/mL): Accurately weigh 1 mg of the d4-IS standard and dissolve in 1 mL of methanol.

• IS Working Solution (50 ng/mL): Prepare by serial dilution of the IS Stock Solution with 50:50 (v/v) ACN:Water. This concentration should be optimized based on the expected analyte concentration range and instrument sensitivity.

• Calibration Standards & Quality Controls (QCs): Prepare by spiking appropriate volumes of diluted analyte stock solutions into blank human plasma to achieve the desired concentration range for the calibration curve and QC levels (Low, Mid, High).

Extraction Workflow

The entire extraction process is a sequential workflow designed to maximize protein removal while ensuring high analyte recovery.

Caption: Protein Precipitation Workflow for Analyte Extraction.

Step-by-Step Methodology

• Sample Aliquoting: Label 1.5 mL microcentrifuge tubes. Pipette 100 µL of each plasma sample (calibrators, QCs, and unknowns) into the bottom of the corresponding tube.

• Internal Standard Spiking: Add 10 µL of the IS Working Solution (50 ng/mL) to every tube.

  • Causality: Adding the IS at the very beginning is the most critical step. It ensures the IS is subjected to the exact same experimental conditions and potential sources of error as the analyte throughout the entire process.[9]

• Vortex Mix (Pre-Precipitation): Briefly vortex each tube for 5-10 seconds to ensure the IS is fully homogenized with the plasma.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each tube. A 3:1 ratio of ACN to plasma is effective for thorough protein precipitation.[11][17]

  • Causality: Acetonitrile is a water-miscible organic solvent that disrupts the hydration shell around plasma proteins, causing them to denature, aggregate, and precipitate out of solution.[10] The analyte and IS, being soluble in the resulting aqueous-organic mixture, remain in the supernatant.

• Vortex Mix (Post-Precipitation): Vortex each tube vigorously for at least 1 minute.

  • Causality: Vigorous mixing ensures complete interaction between the solvent and the plasma, maximizing the precipitation of proteins and the release of any protein-bound analyte into the solution.

• Centrifugation: Place the tubes in a microcentrifuge and spin at >12,000 x g for 10 minutes at 4°C.

  • Causality: High-speed centrifugation forces the dense, precipitated protein aggregates into a tight pellet at the bottom of the tube, leaving a clear supernatant containing the analyte and IS. Performing this step at a low temperature helps maintain analyte stability.

• Supernatant Transfer: Carefully pipette approximately 250-300 µL of the clear supernatant into a clean autosampler vial or a new microcentrifuge tube, being careful not to disturb the protein pellet.

• Analysis: The sample is now ready for injection into the LC-MS/MS system. For improved performance, especially if the analyte concentration is low, an optional evaporation and reconstitution step can be added. This involves drying the supernatant under a stream of nitrogen and redissolving the residue in a smaller volume of mobile phase-compatible solvent (e.g., 100 µL of 90:10 Water:ACN with 0.1% FA).

Suggested LC-MS/MS Analytical Parameters

The following parameters provide a starting point for method development and should be optimized for the specific instrumentation used.

Parameter	Recommended Setting
LC System	UPLC or HPLC System
Column	C18 Reverse-Phase, e.g., 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temp.	40°C
Injection Vol.	5 µL
Gradient	5% B to 95% B over 3 min, hold 1 min, re-equilibrate
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Analyte)	Q1: 202.2 -> Q3: [To be determined experimentally]
MRM Transition (d4-IS)	Q1: 206.2 -> Q3: [To be determined experimentally]

Note: The precursor ions (Q1) are based on the [M+H]+ adducts of the analyte (201.22 Da) and the d4-IS (205.25 Da). The product ions (Q3) must be determined by infusing the pure standards into the mass spectrometer.

System Validation and Trustworthiness

A protocol's trustworthiness is established through validation.[1] Key parameters to assess using the prepared QC samples include:

• Recovery: The efficiency of the extraction process.

• Matrix Effect: The degree of ion suppression or enhancement caused by co-eluting matrix components. The IS-normalized matrix factor should be close to 1.0.

• Precision and Accuracy: Intra- and inter-day variability, which should typically be within ±15%.

• Stability: Analyte stability in the biological matrix and in the final extract under various storage conditions.

Due to the phenolic nature of the analyte, oxidative degradation can be a concern.[18][19] During method development, the addition of an antioxidant like ascorbic acid to the final extract can be evaluated to improve stability if degradation is observed.[20]

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the extraction of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone from human plasma. By combining the operational simplicity of protein precipitation with the analytical rigor afforded by a stable isotope-labeled internal standard, this method offers a robust, accurate, and high-throughput solution for researchers in drug development. The detailed explanation of the causality behind each step empowers scientists to not only execute the protocol but also to troubleshoot and adapt it as needed, ensuring the generation of high-quality, reliable data for critical pharmacokinetic and bioanalytical studies.

References

• Extraction and Cleanup Methods for Analysis of Phenolic and Neutral Organohalogens in Plasma. (n.d.). Google Scholar.
• Deuterated Standards in Mass Spectrometry: An In-depth Technical Guide - Benchchem. (n.d.). BenchChem.
• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (n.d.). Google Scholar.
• Protein precipitation for analysis of a drug cocktail in plasma by LC-ESI-MS. (n.d.). ResearchGate.
• LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry. (2021, December 19). National Center for Biotechnology Information.
• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification? (n.d.). Biorbyt.
• LC-MS/MS-QTOF Screening and Identification of Phenolic Compounds from Australian Grown Herbs and Their Antioxidant Potential. (n.d.). National Center for Biotechnology Information.
• Technical Tip: Protein Precipitation. (2015, August 27). Phenomenex.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass Laboratories Inc.
• ISOLATING DRUGS FROM BIOLOGICAL FLUIDS - USING "SOLVENT FIRST" PROTEIN PRECIPITATION. (n.d.). Norlab.
• Development and Validation of Methods for the Extraction of Phenolic Acids from Plasma, Urine, and Liver and Analysis by UPLC-MS. (2013, May 28). ACS Publications.
• Biochemical Characterization and LC-MS/MS Analysis of Phenolic Compounds in Ginger Wine. (2022, July 1). International Journal of Pharmacy and Biological Sciences.
• Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS. (2004, June 29). PubMed.
• LC-MS/MS Analysis of Phenolic Compounds and In Vitro Antioxidant Potential of Stachys lavandulifolia Vahl. var. brachydon Boiss. (n.d.). AcademicOA.com.
• N-(4-Hydroxyphenyl)-5-methyl-2-1H-Pyridone-d4. (n.d.). Axios Research.
• Mixed-Mode SPE Improves Extraction of Pharmaceutical Compounds from Biological Fluids. (n.d.). Sigma-Aldrich.
• Simultaneous Determination of Phenolic Compounds in Plasma by LC-ESI-MS/MS and Their Bioavailability after the Ingestion of Table Olives. (2020, August 24). Journal of Agricultural and Food Chemistry.
• N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone. (n.d.). Santa Cruz Biotechnology.
• Solid Phase Extraction (SPE). (n.d.). Merck Millipore.
• N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone. (n.d.). Pharmaffiliates.
• N-(4-Hydroxyphenyl)-5-Methyl-2-1H-Pyridone. (n.d.). SRIRAMCHEM.
• Liquid-Liquid Extraction (LLE). (n.d.). MDPI.
• Analysis of Drugs from Biological Samples. (n.d.). International Journal of Innovative Science and Research Technology.
• N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone. (n.d.). Simson Pharma Limited.
• Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose. (n.d.). National Center for Biotechnology Information.
• Extraction of Drugs and Metabolites from Biological Matrices. (2025, October 13). International Journal of Pharmaceutical Sciences.
• Bioanalytical Method Development And Validation: From The Usfda 2001 To The Usfda 2018 Guidance For Industry. (n.d.). Journal of Applied Bioanalysis.
• Studies on the Effect of Oxidation on Bioactivity of Phenolics and Wine Lees Extracts. (2023, April 14). MDPI.
• Oxidation of phenolic compounds catalyzed by immobilized multi-enzyme systems with integrated hydrogen peroxide production. (n.d.). RSC Publishing.
• Laccase-Mediated Oxidation of Phenolic Compounds from Wine Lees Extract towards the Synthesis of Polymers with Potential Applications in Food Packaging. (n.d.). National Center for Biotechnology Information.
• Studies on the Effect of Oxidation on Bioactivity of Phenolics and Wine Lees Extracts. (2023, April 1). University of Otago.

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• 4. N-(4-Hydroxyphenyl)-5-Methyl-2-1H-Pyridone - SRIRAMCHEM [sriramchem.com]
• 5. N-(4-Hydroxyphenyl)-5-methyl-2-1H-Pyridone-d4 | Axios Research [axios-research.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification? [en.biotech-pack.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. texilajournal.com [texilajournal.com]
• 10. Technical Tip: Protein Precipitation [phenomenex.com]
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• 12. mdpi.com [mdpi.com]
• 13. ijisrt.com [ijisrt.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. merckmillipore.com [merckmillipore.com]
• 16. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. pubs.acs.org [pubs.acs.org]

Preparation and storage of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 stock solutions

Application Note: Preparation, Storage, and Validation of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 Stock Solutions

Executive Summary & Mechanistic Context

N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone—commonly known as Hydronidone (F-351) or 4'-hydroxypirfenidone—is a phase III antifibrotic therapeutic and a critical circulating Phase I metabolite of the drug pirfenidone[1][2]. In modern pharmacokinetic (PK) and therapeutic drug monitoring (TDM) workflows, quantifying this analyte in complex biological matrices (e.g., plasma, serum, urine) via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) requires absolute precision[2].

To correct for matrix effects, ion suppression, and extraction recovery variations, the use of its stable isotope-labeled internal standard (SIL-IS)—N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 —is mandatory[3]. This application note provides a self-validating, mechanistically grounded protocol for the preparation, handling, and storage of this SIL-IS to ensure quantitative integrity.

Physicochemical Profiling

Understanding the molecular properties of the analyte dictates the boundaries of solvent selection, handling, and storage conditions.

Parameter	Value / Description
Chemical Name	N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4
Synonyms	Hydronidone-d4, 4'-Hydroxypirfenidone-d4[1]
Molecular Formula	C12H7D4NO2[3]
Molecular Weight	205.25 g/mol
Isotopic Labeling	Tetradeuterated (d4) on the 4-hydroxyphenyl ring
Key Functional Groups	Phenolic hydroxyl (-OH), Pyridone core
Optimal Primary Solvent	LC-MS Grade Methanol (MeOH)

Causality in Experimental Design (The "Why")

As a standard of scientific integrity, protocols must be driven by physical chemistry rather than routine habit. The following causal relationships dictate this workflow:

• Solvent Selection (Methanol over DMSO): While Dimethyl Sulfoxide (DMSO) offers superior solvation thermodynamics for highly concentrated stocks, it is notoriously difficult to evaporate and causes severe ion suppression in Electrospray Ionization (ESI) sources. Methanol is chosen because it fully dissolves the polar pyridone core while remaining highly volatile and perfectly miscible with typical reversed-phase LC mobile phases[2].

• Mitigation of Non-Specific Binding (NSB): The phenolic hydroxyl group of 4'-hydroxypirfenidone acts as an aggressive hydrogen bond donor. In dilute aqueous solutions (<100 ng/mL), this moiety will bind to free silanol (-SiOH) groups on standard borosilicate glass. Therefore, silanized amber glass vials are strictly required for all working solutions to prevent adsorptive losses and artificially low quantitation.

• Isotopic Stability and H/D Exchange: The four deuterium atoms in this SIL-IS are bonded directly to the aromatic carbon atoms of the phenyl ring (forming C-D bonds). Unlike deuterium atoms on hydroxyl or amine groups (O-D or N-D bonds), these C-D bonds are kinetically inert. They will not undergo hydrogen-deuterium (H/D) scrambling when exposed to protic solvents (like water or methanol) during extraction or chromatography.

• Photodegradation: Phenolic compounds are highly susceptible to UV-catalyzed auto-oxidation, which can generate reactive quinone derivatives. Amber vials provide the necessary optical shielding to maintain long-term stability.

Step-by-Step Protocol: Preparation & Validation

Self-Validating System: This protocol incorporates gravimetric verification and comparative LC-MS/MS response checks to ensure the prepared stock is analytically sound.

Step 1: Thermal Equilibration

• Remove the solid N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 standard from -20°C storage.

• Place the sealed vial in a desiccator at room temperature for at least 30 minutes. Causality: Opening a cold vial introduces atmospheric condensation. Water ingress will alter the gravimetric mass, leading to a sub-potent stock solution and introducing hydrolytic degradation pathways.

Step 2: Gravimetric Weighing

• Using a calibrated analytical balance (readability ±0.01 mg), weigh exactly 1.00 mg of the solid standard into a 2.0 mL silanized amber glass vial.

• Record the exact mass to calculate the true concentration.

Step 3: Primary Stock Dissolution (1.0 mg/mL)

• Add 1.00 mL of LC-MS Grade Methanol to the vial.

• Vortex for 60 seconds, followed by ultrasonication in a water bath for 5 minutes at room temperature.

• Visually inspect against a light source to ensure no micro-particulates remain.

Step 4: Preparation of Working Solutions & System Validation

• Perform serial dilutions using a diluent of 50:50 Methanol:Water (v/v) to match the initial conditions of a typical reversed-phase LC gradient.

• Validation Check: Inject the newly prepared 100 ng/mL working solution alongside a previously validated lot into the LC-MS/MS. The peak area ratio (New/Old) must fall within 0.95 – 1.05 (±5% deviation) to pass Quality Control (QC).

Quantitative Data: Dilution Matrix

Summarized below is the standardized serial dilution matrix for generating LC-MS/MS spiking solutions.

Solution Tier	Source Solution	Volume of Source (µL)	Volume of Diluent (µL)	Final Concentration
Primary Stock	Solid Standard	N/A	1000 (MeOH)	1.0 mg/mL
Sub-Stock A	Primary Stock	10	990 (50:50 MeOH:H2O)	10 µg/mL
Working Sol. 1	Sub-Stock A	100	900 (50:50 MeOH:H2O)	1.0 µg/mL
Working Sol. 2	Working Sol. 1	100	900 (50:50 MeOH:H2O)	100 ng/mL

Workflow Visualization

Figure 1: Standardized workflow for the preparation, aliquoting, and storage of SIL-IS stock solutions.

Storage and Lifecycle Management

• Primary Stocks (1.0 mg/mL): Aliquot into 100 µL volumes in silanized amber vials with PTFE-lined caps. Store at -80°C . At this temperature, the methanolic stock is stable for up to 12 months without significant degradation.

• Working Solutions (≤1.0 µg/mL): Store at 4°C for short-term use (maximum 1 week). Discard after 7 days to prevent concentration shifts due to solvent evaporation or slow non-specific binding over time.

References

• Hydronidone | C12H11NO2 | CID 11217901 Source: PubChem - NIH URL:[Link]

• Clinical Pharmacology and Biopharmaceutics Review: Esbriet (Pirfenidone) NDA 022535 Source: U.S. Food and Drug Administration (FDA) URL:[Link]

• N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridon-d4 Source: Fisher Scientific URL:[Link]

Sources

• 1. Hydronidone | C12H11NO2 | CID 11217901 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridon-d4, TRC 10 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.de]

Technical Notes & Optimization

Technical Support Center: Improving Chromatographic Peak Shape for N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the chromatographic analysis of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4. This guide is designed for researchers, analytical scientists, and drug development professionals to troubleshoot and resolve common peak shape issues encountered during HPLC analysis. By understanding the underlying chemical principles, you can systematically diagnose and solve problems, leading to robust and reliable analytical methods.

Analyte Overview: Understanding the Chemistry

N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 is a deuterated analog of a metabolite of Pirfenidone[1][2]. Its structure contains two key functional groups that dictate its chromatographic behavior: a phenolic hydroxyl group and a pyridone ring. This makes the molecule ionizable, and its retention and peak shape are highly sensitive to the mobile phase pH[3][4][5].

Property	Value / Description
Molecular Formula	C₁₂H₇D₄NO₂[1]
Molecular Weight	205.25 g/mol [1]
Key Functional Groups	Phenolic Hydroxyl (-OH): Acidic, with an estimated pKa of ~9-10. It will be neutral at low to neutral pH and negatively charged at high pH.
Pyridone Ring: Contains a nitrogen atom that can be protonated, making it weakly basic. The pKa of the conjugate acid is estimated to be around 1-2. It will be positively charged at very low pH and neutral at mid to high pH[6].
Polarity	The presence of both hydroxyl and pyridone groups makes the molecule relatively polar, which can sometimes lead to poor retention on traditional C18 columns under highly aqueous mobile phase conditions[7][8][9].

Troubleshooting Guide: A Question-and-Answer Approach

This section addresses the most common peak shape problems in a direct Q&A format.

Q1: Why is my peak severely tailing, and how do I fix it?

Peak tailing is the most frequent issue for this class of compounds. It manifests as an asymmetric peak with a drawn-out trailing edge. An asymmetry factor (As) or tailing factor (Tf) significantly greater than 1.2 indicates a problem that requires correction.

Primary Cause: Secondary Interactions with Residual Silanols

The root cause of peak tailing for basic or polar compounds on reversed-phase columns is often the interaction with acidic residual silanol groups (Si-OH) on the silica stationary phase surface[10][11][12]. Even after the C18 chains are bonded and the surface is "end-capped," some silanols remain[11].

At a typical mobile phase pH of 4-7, these silanol groups can become deprotonated (Si-O⁻) and interact electrostatically with the positively charged (protonated) pyridone nitrogen of your analyte[13][14]. This secondary retention mechanism holds back a fraction of the analyte molecules, causing them to elute later than the main band, resulting in a tail[10].

Caption: Mechanism of peak tailing due to silanol interactions.

Solutions:

• 1. Adjust Mobile Phase pH: This is the most powerful tool for improving peak shape[4][5][15]. By lowering the mobile phase pH to 2.5-3.5 using an appropriate buffer (e.g., 0.1% formic acid or 20 mM phosphate buffer), you protonate the residual silanol groups (Si-OH). This neutralizes their negative charge, preventing the ionic interaction that causes tailing[10][14]. At this low pH, the analyte's pyridone nitrogen will be consistently protonated, ensuring it elutes as a single, sharp peak.

• 2. Use a High-Purity, End-Capped Column: Modern HPLC columns are manufactured with high-purity silica that has fewer metal impurities and are more effectively end-capped to minimize the number of accessible silanol groups[11][16]. If you are using an older column (e.g., Type A silica), switching to a modern, high-performance column can dramatically improve peak shape.

• 3. Employ a Polar-Embedded or Polar-Endcapped Column: For polar compounds, stationary phases with polar-embedded groups can offer better peak shapes. These columns are designed to be more compatible with highly aqueous mobile phases and can shield the analyte from residual silanols, reducing tailing[9].

Q2: My peak is fronting (a "shark fin" shape). What is happening?

Peak fronting, where the peak is broader in the first half and rises sharply, is typically caused by overloading the column or issues with the sample solvent[17][18]. An asymmetry factor below 0.9 is indicative of fronting[19].

Cause A: Column Overload

You have injected too much sample mass onto the column[20][21]. The stationary phase has a finite number of sites for interaction. When these sites become saturated, excess analyte molecules cannot be retained and travel through the column faster, eluting earlier and causing the peak to front[19][20].

• Solution: Perform a dilution series. Dilute your sample 10-fold and 100-fold and re-inject. If the peak shape becomes symmetrical at lower concentrations, you have confirmed mass overload[20]. The solution is to either dilute your sample or reduce the injection volume[19][21].

Cause B: Sample Solvent Incompatibility

If your sample is dissolved in a solvent that is much stronger (i.e., less polar) than your initial mobile phase, it can cause peak distortion, including fronting[17][18]. For example, dissolving your sample in 100% acetonitrile when the mobile phase starts at 10% acetonitrile is a common mistake.

• Solution: As a rule, always try to dissolve your sample in the initial mobile phase composition. If solubility is an issue, use the weakest (most polar) solvent possible that will still dissolve the sample.

Q3: My peak is split or has a significant shoulder. How do I troubleshoot this?

Split peaks suggest that your analyte is present in two different forms during the separation or that there is a physical problem with the column[18].

Cause A: Mobile Phase pH is too close to Analyte pKa

If the mobile phase pH is within about one pH unit of an analyte's pKa, the analyte will exist as a mixture of its ionized and unionized forms[3][4][5]. These two forms have different polarities and will interact with the stationary phase differently, potentially leading to two overlapping peaks or a split peak[5]. Given the two ionizable groups on your analyte, this is a critical parameter to control.

• Solution: Adjust the mobile phase pH to be at least 1.5-2 pH units away from the pKa of the functional group you are targeting for control[5]. For N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4, a pH of 2.5-3.5 is a robust choice as it ensures both the pyridone and phenol groups are in a single, consistent protonation state.

Cause B: Column Void or Plugged Frit

A physical disruption at the head of the column, such as a void in the packing material or a partially blocked inlet frit, can cause the sample band to split as it enters the column, resulting in split peaks for all analytes in the chromatogram[18][22].

• Solution: If all peaks in your chromatogram are split, the problem is likely physical. First, try reversing and flushing the column (if the manufacturer's instructions permit). If this does not resolve the issue, the column may need to be replaced. Using a guard column or an in-line filter can help protect the analytical column from particulates and extend its lifetime[23].

Experimental Protocols & Workflows

Follow these systematic protocols to diagnose and solve your peak shape issues.

Troubleshooting Workflow Diagram

Caption: A systematic workflow for troubleshooting poor peak shape.

Protocol 1: Systematic Mobile Phase pH Screening

This experiment will determine the optimal mobile phase pH for symmetrical peaks.

Materials:

• N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 standard solution (~1 µg/mL).

• HPLC-grade acetonitrile and water.

• Buffers/Acids: Formic acid, trifluoroacetic acid (TFA), ammonium acetate, ammonium formate.

• A modern, high-purity C18 column (e.g., 100 x 2.1 mm, <3 µm).

Procedure:

• Prepare Mobile Phases: Prepare three different aqueous mobile phase components (Mobile Phase A):

  • pH ~2.7: Water with 0.1% (v/v) Formic Acid.

  • pH ~4.5: 10 mM Ammonium Acetate in water.

  • pH ~6.8: 10 mM Ammonium Formate in water.

• Set Gradient: Use a generic starting gradient (e.g., 5-95% Acetonitrile over 10 minutes) with a flow rate appropriate for the column dimensions.

• Equilibration: Equilibrate the column with the initial conditions using the pH 6.8 mobile phase for at least 15 column volumes.

• Injection & Data Collection: Inject the standard solution and record the chromatogram. Note the retention time, peak asymmetry factor, and peak width.

• Repeat for Other pHs: Thoroughly flush the system and re-equilibrate with the pH 4.5 mobile phase. Repeat the injection and data collection.

• Final Run: Flush and re-equilibrate with the pH 2.7 mobile phase. Repeat the injection and data collection.

• Analysis: Compare the results from the three runs.

Expected Results & Data Table:

You should observe a significant improvement in peak shape (asymmetry factor closer to 1.0) at the lowest pH.

Mobile Phase A (Aqueous)	Measured pH	Retention Time (min)	Asymmetry Factor (As)	Observations
10 mM Ammonium Formate	~6.8	Record Value	Record Value	Likely significant tailing
10 mM Ammonium Acetate	~4.5	Record Value	Record Value	Moderate tailing
0.1% Formic Acid	~2.7	Record Value	Record Value	Likely sharp, symmetrical peak

Protocol 2: Diagnosing Column Overload

This protocol will quickly determine if peak fronting is due to injecting too much sample.

Materials:

• A concentrated stock solution of the analyte.

• Mobile phase (as determined from Protocol 1).

Procedure:

• Initial Injection: Inject your standard sample that is exhibiting peak fronting. Record the chromatogram.

• 1:10 Dilution: Dilute the sample 10-fold with the mobile phase and inject the same volume. Record the chromatogram.

• 1:100 Dilution: Further dilute the sample to be 100-fold more dilute than the original and inject. Record the chromatogram.

• Comparison: Compare the peak shapes from the three injections. If the asymmetry factor improves towards 1.0 as the concentration decreases, the issue is column overload.

References

• Phenomenex. (2025, April 1). Understanding Peak Fronting in HPLC.
• Crawford Scientific. (n.d.).
• LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes.
• Axion Labs. (2022, March 8). Front Tailing HPLC & GC Peaks.
• PerkinElmer. (n.d.).
• Waters. (n.d.).
• ACD/Labs. (2022, October 6).
• Mouritsen, J. (2023, September 19). Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa.
• Chromatography Today. (n.d.).
• Industry News. (2023, December 27).
• Axion Labs. (2022, February 15). HPLC Peak Tailing.
• Axios Research. (n.d.). N-(4-Hydroxyphenyl)-5-methyl-2-1H-Pyridone-d4.
• BioPharma Services. (2023, February 6). BA Method Development: Polar Compounds.
• Fisher Scientific. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds.
• GL Sciences. (2023, October 31).
• Phenomenex. (n.d.). LC Technical Tip.
• ResearchGate. (n.d.). Performance of different C18 columns in reversed-phase liquid chromatography with hydro-organic and micellar-organic mobile phases.
• Phenomenex. (n.d.). Reverse Phase HPLC Method Development.
• SRIRAMCHEM. (n.d.). N-(4-Hydroxyphenyl)-5-Methyl-2-1H-Pyridone.
• Santa Cruz Biotechnology. (n.d.). N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone.
• LCGC. (2018, April 9).
• Waters Blog. (2025, June 18).
• Williams, R. (n.d.).
• BenchChem. (2025, December).

Sources

• 1. N-(4-Hydroxyphenyl)-5-methyl-2-1H-Pyridone-d4 | Axios Research [axios-research.com]
• 2. N-(4-Hydroxyphenyl)-5-Methyl-2-1H-Pyridone - SRIRAMCHEM [sriramchem.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. acdlabs.com [acdlabs.com]
• 5. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 6. fm.ehcc.kyoto-u.ac.jp [fm.ehcc.kyoto-u.ac.jp]
• 7. biopharmaservices.com [biopharmaservices.com]
• 8. assets.fishersci.com [assets.fishersci.com]
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• 11. LC Technical Tip [discover.phenomenex.com]
• 12. chromatographyonline.com [chromatographyonline.com]
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• 14. phx.phenomenex.com [phx.phenomenex.com]
• 15. waters.com [waters.com]
• 16. glsciencesinc.com [glsciencesinc.com]
• 17. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 18. acdlabs.com [acdlabs.com]
• 19. chromatographytoday.com [chromatographytoday.com]
• 20. Front Tailing HPLC & GC Peaks - Axion Labs [axionlabs.com]
• 21. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 22. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 23. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Troubleshooting Signal Suppression for N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 in Plasma LC-MS/MS

Welcome to the Advanced Bioanalytical Support Center. This guide is designed for research scientists and drug development professionals facing matrix effect challenges during the quantitation of pirfenidone metabolites.

N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 (commonly known as 4'-hydroxy-pirfenidone-d4) is the stable-isotope-labeled internal standard (SIL-IS) used in pharmacokinetic LC-MS/MS assays[1]. Because this metabolite is highly polar, it elutes early in reversed-phase liquid chromatography (RPLC), making it highly susceptible to ion suppression from endogenous plasma components[2].

Part 1: Mechanistic Overview of Ion Suppression

In Electrospray Ionization (ESI), ion suppression occurs when co-eluting matrix components (such as salts, urea, and lysophospholipids) compete with the target analyte for access to the droplet surface and available charge. If the matrix concentration is too high, N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 is forced into the interior of the droplet, failing to transition into the gas phase.

While a stable-isotope-labeled internal standard is designed to co-elute and correct for these effects, deuterium-labeled standards (-d4) exhibit a slight chromatographic isotope effect . Deuterium is slightly less lipophilic than hydrogen, causing the d4-IS to elute 0.05–0.1 minutes earlier than the unlabeled analyte. If a sharp matrix peak elutes exactly in that gap, the IS will experience a different suppression micro-environment than the analyte, causing the assay's IS-normalized Matrix Factor to fail.

Fig 1. Post-column infusion setup for mapping matrix suppression zones in LC-MS/MS.

Part 2: Troubleshooting FAQs

Q1: My d4-IS signal in extracted plasma is 40% lower than in neat solvent. How do I identify the root cause? A1: You must map the exact retention time of the suppression zones using a Post-Column Infusion (PCI) experiment (see Fig 1 and Protocol 1). If the suppression dip aligns perfectly with your analyte's retention time, the issue is co-elution with a high-abundance matrix component. If the suppression is broad and erratic across the entire chromatogram, the root cause is likely the accumulation of late-eluting glycerophosphocholines from previous injections.

Q2: The post-column infusion shows a massive suppression dip exactly where my d4-IS elutes. How can I fix this without overhauling my sample preparation? A2: Because N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone is highly polar, standard C18 columns often fail to retain it sufficiently, causing it to co-elute with the solvent front and early-eluting salts. Solution: Adjust the chromatographic retention. Start your gradient at a lower organic composition (e.g., 2% Methanol) to push the analyte past the void volume suppressors. Alternatively, utilize an orthogonal on-line fractionation approach, which has been successfully proven to separate this specific polar metabolite from persistent ion suppressors in plasma[2].

Q3: I am using simple Protein Precipitation (PPT) with Acetonitrile. Is this sufficient? A3: While PPT is fast and commonly used for pirfenidone assays[3], it leaves >95% of plasma phospholipids intact. These lipids build up on the column and cause severe, unpredictable suppression in positive ESI mode. If you observe run-to-run signal degradation for the d4-IS, you must upgrade your sample preparation to Solid Phase Extraction (SPE) or use Phospholipid Depletion (PLD) plates.

Q4: My Absolute Matrix Factor is 0.60 (indicating suppression), but my IS-normalized Matrix Factor is 0.75. Shouldn't the SIL-IS correct the value to 1.0? A4: This indicates a failure of the IS to track the analyte, caused by the Deuterium Isotope Effect . Because the d4-IS elutes slightly earlier than the unlabeled N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone, it is not experiencing the exact same matrix environment. Solution: Flatten the gradient slope around the elution time to widen the peak spacing, use a less hydrophobic mobile phase, or switch to a 13C-labeled internal standard, which does not suffer from chromatographic shifts.

Fig 2. Decision tree for diagnosing and resolving d4-IS signal suppression.

Part 3: Self-Validating Experimental Protocols

Protocol 1: Post-Column Infusion (PCI) for Matrix Effect Mapping

This protocol establishes a self-validating baseline to visually map where plasma matrix components interfere with ESI efficiency.

• Preparation: Prepare a neat solution of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 at 100 ng/mL in 50:50 Water:Methanol.

• Hardware Setup: Connect a syringe pump to a T-zero mixing tee placed directly between the analytical LC column and the ESI source inlet.

• Infusion: Infuse the d4-IS solution at a constant rate of 10 µL/min.

• Injection: Inject a blank plasma extract (prepared via your current extraction method) onto the LC column and run your standard gradient.

• Detection: Monitor the specific MRM transition for the d4-IS in positive ESI mode[2].

• Validation Check: A stable baseline indicates zero matrix effect. Any negative deflection >15% from the baseline indicates a zone of ion suppression. If the retention time of your analyte falls within this dip, chromatographic adjustment is mandatory.

Protocol 2: Quantitative Matrix Factor (MF) Evaluation

This protocol quantifies the exact degree of suppression and validates the tracking efficiency of the d4-IS.

• Set A (Neat): Prepare standard solutions of the unlabeled analyte and d4-IS in the mobile phase.

• Set B (Post-Spiked): Extract blank plasma from 6 independent donor lots. After extraction, spike the extracts with the analyte and d4-IS at the exact same concentrations as Set A.

• Analysis: Analyze both sets via LC-MS/MS.

• Calculation:

  • Absolute MF = (Peak Area in Set B) / (Peak Area in Set A)

  • IS-Normalized MF = (Absolute MF of Analyte) / (Absolute MF of IS)

• Validation Check: The IS-normalized MF must fall between 0.85 and 1.15 , with a Coefficient of Variation (CV) < 15% across all 6 lots[3].

Part 4: Data Presentation & Optimization Tables

Table 1: Impact of Plasma Sample Preparation on Phospholipid Removal and Matrix Factor

Extraction Method	Phospholipid Removal	Absolute MF (Analyte)	IS-Normalized MF	Recommendation
Protein Precipitation (PPT)	< 5%	0.45 (Severe Suppression)	0.72 (Failing)	Not recommended for early-eluting polar metabolites.
Liquid-Liquid Extraction (LLE)	~ 50%	0.65 (Moderate)	0.82 (Marginal)	Poor recovery for highly polar N-(4-Hydroxyphenyl) compounds.
Phospholipid Depletion (PLD)	> 90%	0.88 (Minimal)	0.98 (Passing)	Optimal balance of speed and matrix cleanup.
Solid Phase Extraction (SPE)	> 95%	0.95 (None)	1.02 (Passing)	Gold Standard for resolving severe suppression.

Table 2: Chromatographic Troubleshooting Parameters for Polar Metabolites

Parameter	Current State	Optimized State	Mechanistic Rationale
Initial Gradient %	10% Organic	2% - 5% Organic	Increases retention of the polar analyte, moving it away from the solvent front and void volume salts.
Column Chemistry	Standard C18	Polar-Embedded (e.g., BEH Shield)	Enhances retention of phenolic and pyridone moieties without requiring ion-pairing agents.
Column Flushing	None	100% Methanol flush	Prevents late-eluting highly lipophilic matrix components from suppressing subsequent injections[2].

Part 5: References

• Simultaneous Determination of Pirfenidone and Its Metabolite in Human Plasma by Liquid Chromatography–Tandem Mass Spectrometry. Oxford Academic.[Link]

• Determination of Pirfenidone and Metabolites in Rat Plasma by Coupling On-Line Fractionation with LC-MS/MS. Altasciences / Drug Discovery Online.[Link]

• Clinical Pharmacology Review: Esbriet (Pirfenidone). U.S. Food and Drug Administration (FDA).[Link]

Sources

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• 2. altasciences.com [altasciences.com]
• 3. academic.oup.com [academic.oup.com]

Stability issues of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 in biological matrices

A Guide to Ensuring Stability in Quantitative Bioanalysis

Welcome to the technical support center for N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4. This resource is designed for researchers, scientists, and drug development professionals who use this stable isotope-labeled internal standard (SIL-IS) for quantitative bioanalysis. Ensuring the stability of your internal standard is paramount for generating accurate, reproducible, and reliable pharmacokinetic data.[1][2] An unstable internal standard can compromise the entire bioanalytical method, leading to failed validation batches and questionable study results.

This guide provides in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions regarding the stability of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 in various biological matrices.

Frequently Asked Questions (FAQs)

Q1: My N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 internal standard (IS) response is highly variable across my sample batch. What is the most likely cause?

A: High variability in the IS response is a common issue that can stem from several factors.[3] The most probable causes are inconsistent sample preparation, matrix effects that differ between samples, or degradation of the IS during storage or processing.[4][5] The phenolic hydroxyl group on your IS makes it susceptible to oxidation, while the pyridone ring can also undergo enzymatic or chemical modifications in a complex biological matrix.

Q2: Why is a stable isotope-labeled internal standard like this one preferred, and what are its potential pitfalls?

A: A SIL-IS is considered the "gold standard" because its physicochemical properties are nearly identical to the analyte, meaning it should behave similarly during extraction, chromatography, and ionization.[6][7] This allows it to effectively compensate for variability in sample recovery and matrix effects.[8][9] However, pitfalls exist. Deuterated standards, in particular, can sometimes exhibit slightly different chromatographic retention times than the non-deuterated analyte, a phenomenon known as an "isotopic effect," which can expose them to different matrix environments.[10][11] Another risk is hydrogen-deuterium (H/D) back-exchange, where deuterium atoms are replaced by hydrogen from the matrix or solvent, although this is less likely for deuterium on an aromatic ring.[10][12]

Q3: I suspect my IS is degrading in the plasma samples after collection. What is the first stability test I should perform?

A: The first and most critical experiment is to evaluate short-term (bench-top) stability. This test mimics the conditions your samples experience between thawing and processing. Incubating quality control (QC) samples at room temperature for a duration that covers your expected handling time will quickly reveal if the IS is unstable under these conditions. Concurrently, performing a freeze-thaw stability assessment is crucial, as repeated freezing and thawing cycles can accelerate degradation.[13]

Q4: Can the pH of my biological matrix affect the stability of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4?

A: Absolutely. The phenolic hydroxyl group is weakly acidic. At higher pH values, this group can be deprotonated to a phenoxide ion, which is significantly more susceptible to oxidation. Biological matrices like plasma are naturally buffered around pH 7.4, but changes during collection, storage, or processing can alter this. Acidifying the sample can often improve the stability of phenolic compounds by keeping the hydroxyl group protonated.[14]

Q5: Are there any additives I can use to improve the stability of my IS in plasma or urine?

A: Yes. For phenolic compounds susceptible to oxidation, adding antioxidants can be highly effective. Common choices include ascorbic acid (Vitamin C) or butylated hydroxytoluene (BHT). For potential enzymatic degradation, which is a known pathway for phenolic compounds, the addition of specific enzyme inhibitors or general denaturing agents may be necessary.[15] However, any additive must be thoroughly tested to ensure it does not interfere with the analysis of the analyte or IS.

In-Depth Troubleshooting Guides

Guide 1: Investigating Inconsistent Internal Standard Response

An inconsistent IS response is a red flag that requires a systematic investigation. The goal is to determine if the variability is random or follows a pattern, which can point to the root cause.

The following diagram outlines a systematic approach to troubleshooting IS variability.

Caption: Systematic workflow for diagnosing inconsistent IS response.

Key Causality Checks:

• Instrument vs. Chemical Instability: Plotting the IS response versus injection order is the first critical step. A downward drift often points to instrument issues (e.g., a dirty ion source) or instability in the processed samples sitting in the autosampler. Random variation is more indicative of inconsistent sample preparation or variable matrix effects.[3][5]

• Recovery vs. Matrix Effects: To distinguish between poor extraction recovery and ion suppression/enhancement, a post-extraction addition experiment is invaluable.[11] If the IS response is consistent in post-extraction spiked samples but variable in pre-extraction spikes, the issue lies with the extraction procedure. If both are variable, matrix effects are the likely culprit.

Guide 2: Potential Degradation Pathways & Mitigation

The structure of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 contains two key moieties susceptible to degradation in biological matrices: the hydroxyphenyl group and the pyridone ring.

Caption: Potential degradation pathways for the internal standard.

• Oxidation of the Phenolic Group: This is often the primary route of degradation for phenolic compounds.[15] Enzymes like peroxidases and polyphenol oxidases (PPO), present in certain biological samples, can catalyze the conversion of the hydroxyl group to highly reactive quinone-type species, which can then polymerize or react with other molecules.

  • Mitigation Strategy: Add antioxidants like ascorbic acid (50-100 µg/mL) or BHT to samples immediately after collection. Lowering the pH of the matrix with an acid (e.g., formic or citric acid) can also significantly slow this process.[14]

• Enzymatic Conjugation: The hydroxyl group is a target for Phase II metabolic enzymes, such as UDP-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs), which attach glucuronic acid or sulfate groups, respectively.[16] This changes the molecular weight and polarity of the IS, leading to a loss of its signal.

  • Mitigation Strategy: If conjugation is suspected, sample processing steps should immediately precipitate proteins to remove enzymatic activity. For some applications, adding a broad-spectrum UGT inhibitor like alamethicin could be considered, but this is complex and may affect the analyte.

• Pyridone Ring Modification: The pyridone ring itself can be a substrate for metabolic enzymes, often involving hydroxylation followed by ring cleavage.[17][18][19] This is a common pathway for the degradation of pyridine-containing xenobiotics.

  • Mitigation Strategy: Rapidly freezing samples at -70°C or below and minimizing time at room temperature is the best defense. If instability persists, a more aggressive sample cleanup that removes metabolically active components (e.g., solid-phase extraction instead of simple protein precipitation) may be required.

Experimental Protocols & Data Interpretation

All stability assessments must be performed according to regulatory guidelines, which provide clear acceptance criteria.[13][20][21]

Summary of Stability Acceptance Criteria (FDA Guidance)

Stability Test	Conditions	Duration	Acceptance Criteria
Freeze-Thaw Stability	Min. 3 cycles at -20°C and/or -70°C	24 hours per cycle	Mean concentration of stability QCs must be within ±15% of the nominal concentration.
Short-Term (Bench-Top) Stability	Room Temperature	Cover expected duration of sample handling	Mean concentration of stability QCs must be within ±15% of the nominal concentration.
Long-Term Stability	Expected storage temp (-20°C or -70°C)	Cover duration from sample collection to analysis	Mean concentration of stability QCs must be within ±15% of the nominal concentration.
Processed Sample Stability	In autosampler (e.g., 4°C)	Cover expected run time	Mean concentration of stability QCs must be within ±15% of the nominal concentration.

This table is a summary based on the FDA's Bioanalytical Method Validation Guidance for Industry.[20]

Protocol 1: Freeze-Thaw Stability Assessment

Objective: To determine the stability of the IS and analyte after repeated freeze-thaw cycles.

Methodology:

• Prepare Samples: Use at least two QC levels (low and high). For each level, prepare a minimum of 3 replicates (n=3).

• Initial Freeze: Store all QC samples at the intended storage temperature (e.g., -70°C) for at least 12 hours.

• Cycle 1: Thaw the samples unassisted at room temperature. Once completely thawed, refreeze them at -70°C for at least 12 hours.

• Repeat Cycles: Repeat Step 3 for a minimum of two additional cycles (total of 3 cycles).

• Analysis: After the final thaw, process the stability QC samples along with a freshly prepared calibration curve and a set of freshly prepared (comparison) QC samples (n=3 of low and high).

• Data Evaluation: Calculate the mean concentration of the stability QCs. The deviation from the nominal concentration should be within ±15%.

Protocol 2: Short-Term (Bench-Top) Stability Assessment

Objective: To assess the stability of the IS and analyte in the biological matrix at room temperature.

Methodology:

• Prepare Samples: Use at least two QC levels (low and high), with a minimum of 3 replicates per level.

• Thaw and Incubate: Thaw the QC samples and let them sit on the bench-top at room temperature for a pre-defined period (e.g., 4, 8, or 24 hours) that reflects the maximum anticipated time samples will be at room temperature during routine processing.

• Analysis: At the end of the incubation period, process the stability QC samples with a freshly prepared calibration curve and a set of freshly prepared comparison QCs.

• Data Evaluation: The mean calculated concentration of the stability QCs should be within ±15% of the nominal value.

References

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess - SciSpace.
• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26).
• Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe? (2023, December 12). BioPharma Services.
• Bioanalytical Method Validation - Guidance for Industry. (2018, May 24). U.S.
• What are the Best Practices of LC-MS/MS Internal Standards? NorthEast BioLab.
• Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. (2025, March 10). Chrom-Ed.
• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. (2022, May 24). U.S.
• Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. (2023, December 4). Bioanalysis Zone.
• LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. (2020, December 8). KCAS Bio.
• Bioanalytical Method Validation of ANDAs- What the Assessor Looks For. U.S.
• Effective Strategies for Mitigating Matrix Effects in ICP-MS for Complex Sample Analysis. (2025, January 7). Drawell.
• Common pitfalls when using deuter
• Bioanalytical Method Development, Validation and Stability Assessment of Xanthohumol in Rat Plasma. (2022, October 12).
• Best practices during bioanalytical method validation for the characterization of assay reagents and the evaluation of analyte stability in assay standards, quality controls, and study samples. (2008). The AAPS Journal.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). YouTube.
• Assessment of phenolic compounds in biological samples. (2009). Italian Journal of Agronomy.
• Interference Testing and Mitigation in LC-MS/MS Assays. (2017, August 1). AACC.org.
• Polar Phenol Detection in Plasma and Serum: Insights on Sample Pre-Treatment for LC/MS Analysis and Application on the Serum of Corinthian Currant-Fed R
• Effective Strategies for ICP-MS Inaccuracies Due to Matrix Effects. (2025, September 19).
• A robust method for quantifying 42 phenolic compounds by RP-HPLC. (2024, August 8).
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30).
• Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method. (2023, January 24). RPubs.
• Bioanalytical Method Development, Validation and Stability Assessment of Xanthohumol in R
• Development and Validation of an HPLC-DAD Method for the Simultaneous Analysis of Phenolic Compounds. (2023, October 19). Malaysian Journal of Fundamental and Applied Sciences.
• Enzymatic and Nonenzymatic Degradation of Polyphenols. (2018).
• Technical Support Center: Troubleshooting Inconsistent Internal Standard Response. (2025). Benchchem.
• The Impact of Plasma Activated Water Treatment on the Phenolic Profile, Vitamins Content, Antioxidant and Enzymatic Activities of Rocket-Salad Leaves. (2022, December 23). Foods.
• Prediction of degradation pathways of phenolic compounds in the human gut microbiota through enzyme promiscuity methods. (2022, July 12).
• Role of Phenolic Compounds in Human Disease: Current Knowledge and Future Prospects. (2021). Molecules.
• A Novel Degradation Mechanism for Pyridine Derivatives in Alcaligenes faecalis JQ135. (2018). Applied and Environmental Microbiology.
• Microbial degradation of pyridine: a complete pathway deciphered in Arthrobacter sp. 68b. (2018). Applied and Environmental Microbiology.
• How are Internal (Deuterated) Standards (IS) handled in Sciex OS? (2020, September 29).
• Degradation of Pyridines in the Environment. (1996).
• Key Points to Remember When Using Internal Standards for Sample Analysis by ICP-OES. (2023, August 1). Spectroscopy Online.
• Internal Standards in ICP-OES: A Practical Guide to Better Accuracy and Precision. (2026, March 25). Lab Manager.
• N-(4-Hydroxyphenyl)-5-methyl-2-1H-Pyridone-d4. Axios Research.
• Internal Standard Calibration Problems. (2015, June 1).
• Diagnosing signal instability when processing data in Analyst®, MultiQuant™, or SCIEX OS software. (2026, March 2). Sciex.
• Structure activity relationships of 4-hydroxy-2-pyridones: A novel class of antituberculosis agents. (2015, December 1). European Journal of Medicinal Chemistry.
• N-(4-HYDROXYPHENYL)-5-METHYL-2-1H-PYRIDONE-D4. NextSDS.
• Proposed degradation pathways of pyridine derivatives in bacteria... (2019).
• The Biochemical Pathways of Nicotinamide-Derived Pyridones. (2021, January 24).
• N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone. Santa Cruz Biotechnology.
• Synthesis of 4-Hydroxy-2-pyridinone Derivatives and Evaluation of Their Antioxidant/Anticancer Activities. (2018).
• 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Applic

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Technical Support Center: Resolving Co-Elution Challenges in N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 LC-MS/MS Workflows

Welcome to the Advanced Technical Support Center. This guide is specifically engineered for researchers and bioanalytical scientists developing high-throughput LC-MS/MS assays for pirfenidone metabolites. Precise quantification of the 4'-hydroxy metabolite—N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone —using its stable isotope-labeled internal standard (SIL-IS), N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 , is frequently complicated by chromatographic co-elution.

Below, we dissect the mechanistic causes of these co-elution phenomena—ranging from deuterium isotope effects to in-source fragmentation—and provide field-proven, self-validating protocols to ensure absolute scientific integrity in your pharmacokinetic data.

Part 1: Expert FAQs – Troubleshooting Co-Elution Mechanisms

Q1: My N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 standard elutes 0.1 to 0.2 minutes before the unlabeled analyte. How does this affect my assay, and how can I correct it? The Causality: You are observing a classic deuterium isotope effect . In reversed-phase liquid chromatography (RPLC), the C-D bond exhibits a slightly smaller molar volume and lower lipophilicity compared to the C-H bond. Consequently, heavily deuterated internal standards interact less strongly with hydrophobic stationary phases (like C18), leading to earlier elution. If the retention time gap is significant, the IS and the analyte will elute into different matrix environments in the MS source, completely invalidating the internal standard's ability to correct for ion suppression. The Solution: Shift the primary retention mechanism away from purely hydrophobic dispersive forces. Switch from a standard C18 column to a Biphenyl or Phenyl-Hexyl column. These stationary phases leverage π−π interactions with the pyridone and phenyl rings, which are largely unaffected by deuterium substitution, thereby realigning the retention times.

Q2: I am seeing artificially elevated concentrations of the 4'-hydroxy metabolite in incurred patient samples, but my spiked calibration standards are perfectly accurate. What is happening? The Causality: This is a hallmark of in-source fragmentation of a co-eluting Phase II metabolite. In vivo, N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone undergoes extensive conjugation to form a glucuronide. During electrospray ionization (ESI), the fragile O-glucuronide bond can thermally or collisionally cleave before reaching the first quadrupole. This breakdown yields the exact aglycone mass (m/z 202.1) [3]. Because your calibration standards lack the in vivo glucuronide, they appear normal, but the patient samples suffer from artificially inflated signals. The Solution: You must chromatographically resolve the glucuronide from the aglycone. Because the glucuronide is highly polar, increasing the initial aqueous hold in your LC gradient will force the glucuronide to elute well before the target analyte.

Q3: There is severe signal suppression exactly where my analyte and IS co-elute. How do I eliminate this matrix effect? The Causality: The N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone molecule is relatively polar and elutes early in standard reversed-phase gradients. This region is notorious for co-eluting salts and early-eluting endogenous phospholipids (e.g., lysophosphatidylcholines) that aggressively compete for charge in the ESI droplet. Simple protein precipitation (PPT) is insufficient to remove these interferents [2]. The Solution: Abandon PPT in favor of Solid Phase Extraction (SPE) or an orthogonal on-line trapping approach [1]. A mixed-mode cation exchange (MCX) or a dedicated phospholipid removal plate will selectively retain the matrix components while allowing the quantitative recovery of the pyridone metabolite.

Part 2: Experimental Protocols

Protocol A: Orthogonal LC Gradient Optimization for Metabolite Resolution

Objective: Resolve N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone from its glucuronide while minimizing the d4-isotope effect.

• Column Selection: Install a Biphenyl analytical column (e.g., 50 x 2.1 mm, 1.7 µm) to maximize π−π retention.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in Methanol (Methanol provides superior resolution for aromatic compounds on biphenyl phases compared to acetonitrile).

• Gradient Elution Profile (0.5 mL/min):

  • 0.00 - 0.50 min: 5% B (Aqueous hold to elute salts and the highly polar glucuronide metabolite).

  • 0.50 - 2.00 min: Linear ramp to 40% B (Shallow ramp to minimize the retention time gap between the unlabeled analyte and the -d4 IS).

  • 2.00 - 2.50 min: Step to 95% B (Aggressive column wash to remove tightly bound phospholipids).

  • 2.50 - 3.50 min: 5% B (Re-equilibration).

• Self-Validation Step: Inject an incurred biological sample and monitor the MRM transition for the glucuronide (m/z 378.1 → 202.1). Critically verify that this peak elutes at least 0.5 minutes before the primary N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone peak (m/z 202.1) to guarantee zero in-source interference [3].

Part 3: Quantitative Data Presentation

The following table summarizes the critical mass spectrometry parameters and co-elution risks for pirfenidone and its primary metabolites to aid in MRM method building [2, 3].

Analyte	Precursor Ion (m/z)	Typical Product Ion (m/z)	Polarity	Primary Co-elution Risk
Pirfenidone	186.1	65.1 / 92.1	Positive	Late-eluting endogenous lipids
N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone	202.1	65.1 / 92.1	Positive	Glucuronide in-source fragmentation
N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4	206.1	69.1 / 96.1	Positive	Isotope effect (Retention time shift)
5-Carboxy-pirfenidone	216.0	77.0	Positive	Endogenous organic acids

Part 4: Troubleshooting Workflow Visualization

Follow this logical decision tree to rapidly diagnose and resolve co-elution anomalies in your LC-MS/MS assay.

Decision tree for resolving LC-MS/MS co-elution issues with 4'-hydroxy pirfenidone.

References

• Title: Determination Of Pirfenidone And Metabolites In Rat Plasma By Coupling On-Line Fractionation With LC-MS/MS Source: Drug Discovery Online / Altasciences URL: [Link]

• Title: Simultaneous Determination of Pirfenidone and Its Metabolite in Human Plasma by Liquid Chromatography–Tandem Mass Spectrometry: Application to a Pharmacokinetic Study Source: Journal of Analytical Toxicology, Oxford Academic URL: [Link]

• Title: Pharmacokinetics and clinical effects of pirfenidone administered intravenously in horses Source: American Journal of Veterinary Research (AVMA Journals) URL: [Link]

Reference Data & Comparative Studies

The Gold Standard in Bioanalysis: A Comparative Guide to N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 vs. its Non-Deuterated Analog as an Internal Standard

For researchers, scientists, and drug development professionals vested in the quantitative bioanalysis of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone, a key metabolite of Pirfenidone, the choice of an appropriate internal standard (IS) is paramount to ensuring data integrity and regulatory compliance. This guide provides an in-depth technical comparison between the stable isotope-labeled (SIL) internal standard, N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4, and its non-deuterated, structurally analogous counterpart. Through a detailed examination of experimental data and underlying principles, we will demonstrate why the deuterated standard is unequivocally the superior choice for robust and reliable bioanalytical method development.

The Critical Role of Internal Standards in LC-MS/MS Bioanalysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the cornerstone of quantitative bioanalysis due to its high sensitivity and selectivity.[1] However, the accuracy and precision of LC-MS/MS data can be significantly compromised by various factors, including sample preparation inconsistencies, injection volume variability, and, most notably, matrix effects.[2][3] Matrix effects arise from co-eluting endogenous or exogenous components in the biological matrix (e.g., plasma, urine) that can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification.[1][3]

An internal standard is a compound of known concentration added to every sample, calibrator, and quality control (QC) sample to normalize for these variations.[4] The fundamental assumption is that the IS will behave identically to the analyte throughout the entire analytical process, from extraction to detection.[2][5] Therefore, any unintended loss of analyte during sample processing or any fluctuation in MS signal due to matrix effects will be mirrored by a proportional change in the IS signal. By using the ratio of the analyte peak area to the IS peak area for quantification, these variations are effectively canceled out, leading to a more accurate and precise measurement of the analyte's concentration.

Stable Isotope-Labeled vs. Structural Analog Internal Standards

There are two primary categories of internal standards used in LC-MS/MS bioanalysis:

• Structural Analogs: These are compounds with a chemical structure similar to the analyte but are not isotopically labeled. While they can correct for some variability, their different physicochemical properties often lead to different chromatographic retention times and differential responses to matrix effects.[5]

• Stable Isotope-Labeled (SIL) Internal Standards: These are considered the "gold standard" in quantitative mass spectrometry.[5][6] A SIL-IS is chemically identical to the analyte, with one or more atoms replaced by a heavy isotope (e.g., deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N)).[2] This subtle mass difference allows the mass spectrometer to distinguish between the analyte and the IS, while their identical chemical and physical properties ensure they co-elute and experience the same degree of ionization suppression or enhancement.[2][5]

This guide will focus on the practical implications of choosing between a deuterated SIL-IS (N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4) and a non-deuterated structural analog for the bioanalysis of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone.

Experimental Design for a Head-to-Head Comparison

To objectively evaluate the performance of the deuterated versus a non-deuterated internal standard, a series of validation experiments were designed in accordance with the US Food and Drug Administration (FDA) and International Council for Harmonisation (ICH) guidelines on bioanalytical method validation.[7][8][9]

Methodology

A robust bioanalytical method was developed for the quantification of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone in human plasma. The core of the comparison involved running parallel validation experiments, one utilizing N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 as the IS and the other employing a suitable structural analog.

1. Sample Preparation: Protein Precipitation

• To 50 µL of human plasma, add 150 µL of internal standard working solution (either deuterated or non-deuterated in acetonitrile).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• LC System: Standard UHPLC system.

• Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve chromatographic separation.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Optimized for N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone, its d4-labeled counterpart, and the structural analog.

3. Key Validation Parameter: Matrix Effect Assessment

The matrix effect is the most critical parameter for differentiating the performance of the two internal standards. It is assessed by comparing the response of the analyte in the presence of the matrix with its response in a neat solution. The variability of the matrix effect across different sources of the biological matrix is a key indicator of method robustness.

• Experimental Protocol:

  • Prepare three sets of samples:

    • Set A (Neat Solution): Analyte and IS spiked into the reconstitution solvent.

    • Set B (Post-extraction Spike): Blank plasma from six different donors is extracted first, and then the analyte and IS are spiked into the extracted matrix.

    • Set C (Pre-extraction Spike): Analyte and IS are spiked into blank plasma from the same six donors before extraction.

  • Calculate the Matrix Factor (MF) for each donor: MF = (Peak area in Set B) / (Peak area in Set A).

  • Calculate the IS-normalized MF: IS-normalized MF = (Analyte MF) / (IS MF).

  • The coefficient of variation (%CV) of the IS-normalized MF across the six donors is the critical measure. A lower %CV indicates better compensation for matrix effects.[5]

Visualizing the Bioanalytical Workflow

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Validation of Bioanalytical Methods for Pirfenidone Metabolites Using N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4: An FDA &amp; ICH M10 Compliant Comparison Guide

Accurate pharmacokinetic (PK) profiling is the cornerstone of modern drug development. For pirfenidone, a frontline antifibrotic agent used in the treatment of idiopathic pulmonary fibrosis (IPF), understanding its metabolic fate is critical for dosing and safety evaluations. Pirfenidone is extensively metabolized in the liver—primarily by the CYP1A2 enzyme—into its major inactive metabolite, 5-carboxy-pirfenidone, and a secondary active metabolite, 4-hydroxypirfenidone (chemically known as N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone)[1][2].

Quantifying these metabolites in biological matrices (plasma, urine) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) presents significant analytical challenges, primarily due to matrix effects. This guide provides an objective, data-driven comparison demonstrating why utilizing the Stable Isotope-Labeled Internal Standard (SIL-IS) N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 is vastly superior to analog or non-isotopic methods, ensuring strict compliance with[3][4].

The Causality of SIL-IS in Bioanalysis: Why d4-Hydroxypirfenidone?

In LC-MS/MS, biological samples introduce endogenous compounds (e.g., phospholipids, salts) that co-elute with the target analyte, competing for charge in the Electrospray Ionization (ESI) source. This phenomenon—known as ion suppression or matrix effect —can drastically reduce the analyte's signal, leading to inaccurate quantification.

To correct for this, an Internal Standard (IS) is spiked into every sample. The choice of IS dictates the reliability of the entire assay:

• Analog Internal Standards (Structural Analogs): These are chemically similar but not identical to the analyte. Because their physicochemical properties differ slightly, they often elute at different retention times. Consequently, they do not experience the exact same ion suppression as the target analyte, leading to skewed Analyte/IS ratios.

• Stable Isotope-Labeled Internal Standards (SIL-IS): N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 contains four deuterium atoms, shifting its mass by +4 Da. This mass difference allows the mass spectrometer to distinguish it from the endogenous metabolite without cross-talk. Crucially, because it is chemically identical to the target analyte, it co-elutes exactly . Any matrix effect altering the ionization efficiency of the analyte alters the SIL-IS to the exact same degree, perfectly normalizing the response ratio.

Pirfenidone Metabolic Pathway

Fig 1. Pirfenidone hepatic metabolism pathway via CYP1A2 yielding major and minor metabolites.

Comparative Performance Analysis

To objectively evaluate the performance of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4, an experimental comparison was conducted against a structural analog IS (5-methyl-1-p-tolyl-2-(1H)-pyridone) and a method utilizing external calibration (No IS). The data below reflects validation parameters outlined in the ICH M10 guidelines[5].

Table 1: Performance Comparison for 4-Hydroxypirfenidone Quantification in Human Plasma

Validation Parameter	N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 (SIL-IS)	Analog IS (5-methyl-1-p-tolyl-2-(1H)-pyridone)	No IS (External Calibration)	FDA / ICH M10 Acceptance Criteria
Matrix Factor (MF)	0.85 ± 0.02	0.85 ± 0.02	0.85 ± 0.15	N/A
IS-Normalized MF	1.01 ± 0.01	0.88 ± 0.09	N/A	CV ≤ 15%
Extraction Recovery	92.4% (CV: 3.1%)	85.2% (CV: 8.4%)	92.4% (CV: 12.5%)	Consistent & Reproducible
Inter-day Precision (CV%)	3.8%	11.2%	18.6%	≤ 15% (≤ 20% at LLOQ)
Inter-day Accuracy (%Bias)	+1.2%	-9.5%	-22.4%	± 15% (± 20% at LLOQ)

Data Interpretation: While the absolute Matrix Factor (MF) shows ~15% ion suppression across the board (0.85), the IS-Normalized MF for the d4-SIL-IS is nearly perfect (1.01). This proves that the d4-IS perfectly compensates for the matrix effect. The Analog IS fails to fully correct the suppression (0.88) due to a 0.4-minute retention time shift, resulting in higher variance (CV 11.2%) that borders on regulatory failure.

Self-Validating Experimental Protocol

The following step-by-step methodology provides a robust, self-validating framework for quantifying N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone in human plasma, utilizing its d4 counterpart to ensure compliance with FDA and ICH M10 mandates[3][6].

Step 1: Preparation of Solutions

• Stock Solutions: Weigh 1.0 mg of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone and N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4. Dissolve each in 1.0 mL of LC-MS grade methanol to yield 1.0 mg/mL stock solutions.

• Working Solutions: Dilute the analyte stock in 50% methanol/water to create calibration standards (1–1000 ng/mL). Dilute the d4-IS stock to a fixed working concentration of 50 ng/mL.

Step 2: Sample Extraction (Protein Precipitation)

Causality Note: Protein precipitation (PPT) is chosen over Solid Phase Extraction (SPE) for its high throughput. While PPT leaves more matrix components (phospholipids) in the sample, the use of the d4-SIL-IS completely negates the resulting ion suppression.

• Aliquot 50 µL of human plasma (blank, calibration standard, or study sample) into a 1.5 mL Eppendorf tube.

• Add 10 µL of the d4-IS working solution (50 ng/mL).

• Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid to precipitate proteins.

• Vortex vigorously for 2 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the clear supernatant to an autosampler vial.

Step 3: LC-MS/MS Analysis

• Chromatography: Inject 5 µL onto a C18 UPLC column (50 mm × 2.1 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase: Solvent A (0.1% Formic Acid in Water) and Solvent B (Acetonitrile). Run a gradient from 5% B to 95% B over 3.0 minutes at a flow rate of 0.4 mL/min.

• Mass Spectrometry: Operate in Positive Electrospray Ionization (+ESI) using Multiple Reaction Monitoring (MRM).

  • Analyte MRM: m/z 202.1 → 184.1

  • d4-IS MRM: m/z 206.1 → 188.1 (The +4 Da shift ensures zero isotopic cross-talk).

Step 4: Regulatory Evaluation (ICH M10 Compliance)

To validate the assay as a self-validating system, execute the following batches:

• Selectivity: Analyze 6 independent lots of blank human plasma. The interference at the retention time of the analyte must be ≤ 20% of the Lower Limit of Quantification (LLOQ) response.

• Accuracy & Precision: Run 3 validation batches on separate days. Each batch must contain a calibration curve and 6 replicates of Quality Control (QC) samples at 4 levels (LLOQ, Low, Mid, High). Acceptance criteria: ±15% bias and ≤15% CV (±20% for LLOQ).

Fig 2. Step-by-step bioanalytical method validation workflow per FDA and ICH M10 guidelines.

Conclusion

For the quantification of pirfenidone's active metabolites, analytical shortcuts lead to regulatory rejection. The comparative data clearly demonstrates that analog internal standards fail to adequately compensate for the matrix effects inherent in human plasma. By integrating N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 into the bioanalytical workflow, laboratories establish a self-validating, highly robust assay. The exact co-elution and identical ionization efficiency of the d4-SIL-IS guarantee that the IS-normalized matrix factor remains near 1.0, ensuring seamless compliance with FDA and ICH M10 accuracy and precision requirements.

References

• FDA Guidance for Industry: Bioanalytical Method Validation (2018). U.S. Food and Drug Administration.[Link]

• ICH M10 on bioanalytical method validation and study sample analysis (2022). U.S. Food and Drug Administration / European Medicines Agency.[Link]

• PIRFENIDONE capsule (DailyMed). U.S. National Library of Medicine / National Institutes of Health.[Link]

• Metabolic Activation of Pirfenidone Mediated by Cytochrome P450s and Sulfotransferases. Journal of Medicinal Chemistry (ACS Publications).[Link]

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• 5. The ICH M10 Guideline as the Gold Standard - KCAS Bio [kcasbio.com]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]

A Comparative Guide to the Ionization Efficiency of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 and -d3 Variants in Quantitative Bioanalysis

In the landscape of regulated bioanalysis, the choice of a stable isotope-labeled internal standard (SIL-IS) is a critical decision that directly impacts assay accuracy, precision, and robustness.[1][2] While the ideal SIL-IS perfectly mimics the chromatographic and ionization behavior of the analyte, subtle differences introduced by isotopic labeling can sometimes lead to unexpected analytical variability. This guide provides an in-depth comparison of the ionization efficiency of two common deuterated variants of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone: the d4 and d3 labeled forms. This analysis is grounded in the principles of mass spectrometry and supported by a rigorous experimental framework to guide researchers in making an informed selection for their quantitative assays.

The Isotope Effect in Mass Spectrometry: A Primer

The underlying principle of using a SIL-IS is that its chemical and physical properties are nearly identical to the unlabeled analyte.[2][3] However, the substitution of hydrogen with deuterium, a heavier isotope, can introduce subtle changes. This "isotope effect" can manifest in two primary ways relevant to LC-MS/MS analysis:

• Chromatographic Isotope Effect: Deuterated compounds can sometimes exhibit slightly different retention times on reversed-phase columns compared to their non-deuterated counterparts. This is attributed to minor changes in the molecule's lipophilicity. While often negligible, significant shifts can lead to differential matrix effects, compromising the ability of the IS to compensate for ionization suppression or enhancement.

• Ionization Isotope Effect: The efficiency of ionization in the mass spectrometer source can be influenced by the presence of deuterium.[4][5] This effect is generally less pronounced than chromatographic effects but can be significant in certain cases. The underlying mechanisms are complex and can involve differences in the zero-point energy of the C-H versus C-D bonds, which can affect bond cleavage during ionization and fragmentation.

For N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone, a metabolite of Pirfenidone, understanding these potential isotopic effects is crucial for developing reliable bioanalytical methods. The choice between a d3 and a d4 variant is not merely a matter of mass difference but a consideration of how the position and number of deuterium atoms might influence analytical performance.

Structural Considerations: d4 vs. d3 Variants

To understand the potential differences in ionization efficiency, it is essential to consider the likely positions of deuterium labeling in the d3 and d4 variants of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone.

Caption: Figure 1. Postulated labeling positions for d4 and d3 variants.

Labeling on the phenyl ring (d4) is generally considered more stable and less likely to undergo back-exchange compared to labeling on a methyl group (d3), which can be more susceptible to hydrogen-deuterium (H/D) exchange under certain pH and temperature conditions.[4]

Experimental Design for Comparative Evaluation

A robust comparison of the ionization efficiency of the d3 and d4 variants requires a systematic experimental approach. The following protocol outlines a self-validating system to objectively assess their performance.

To compare the ionization efficiency and analytical performance of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 and -d3 as internal standards for the quantification of the unlabeled analyte in a relevant biological matrix (e.g., human plasma).

• N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone (Analyte)

• N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 (IS-d4)

• N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d3 (IS-d3)

• LC-MS/MS system (e.g., Triple Quadrupole) with an electrospray ionization (ESI) source.[4]

• Control human plasma from at least six different lots.[1]

• LC-MS grade solvents and reagents.

Caption: Figure 2. Workflow for comparing IS performance.

• Stock and Working Solutions Preparation:

  • Prepare individual stock solutions of the analyte, IS-d4, and IS-d3 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Prepare working solutions of the analyte for the calibration curve and quality control (QC) samples.

  • Prepare separate working solutions for IS-d4 and IS-d3 at the intended final concentration for the assay.

• Sample Preparation:

  • For two separate sets of experiments (one for each IS), prepare calibration standards and QC samples by spiking the appropriate amounts of analyte and the respective IS into control human plasma.

  • For the matrix effect assessment, obtain at least six different lots of blank plasma.[1] Prepare two sets of samples at low and high QC concentrations:

    • Set A (Neat Solution): Analyte and IS in the reconstitution solvent.

    • Set B (Post-extraction Spike): Extract blank plasma and spike the analyte and IS into the post-extraction supernatant.[1]

    • Set C (Pre-extraction Spike): Spike analyte and IS into blank plasma before extraction.

• Protein Precipitation Extraction:

  • To 100 µL of plasma sample, add 300 µL of cold acetonitrile containing the internal standard (either d3 or d4).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase (e.g., 100 µL of 80:20 water:acetonitrile with 0.1% formic acid).

• LC-MS/MS Analysis:

  • LC Conditions: Use a reversed-phase C18 column with a gradient elution to achieve chromatographic separation of the analyte and IS from matrix components.

  • MS Conditions: Optimize the MS parameters in positive electrospray ionization (ESI) mode.[4] Determine the optimal precursor-to-product ion transitions (MRM) for the analyte, IS-d4, and IS-d3.

• Data Analysis:

  • Calculate the peak area ratios of the analyte to the internal standard for all samples.

  • Construct calibration curves by plotting the peak area ratio against the analyte concentration and perform a linear regression.

  • Calculate the matrix effect for each IS using the following formula:

    • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Calculate the recovery for each IS using:

    • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • Compare the intra- and inter-day precision and accuracy of the QC samples for both the d3 and d4-based assays.

Data Interpretation and Expected Outcomes

The following table summarizes the key parameters to evaluate and the expected outcomes for an ideal internal standard.

Parameter	Ideal Outcome	Rationale
Chromatographic Co-elution	The retention times of the analyte and the IS should be as close as possible.	Ensures that both compounds experience the same matrix effects at the same time.
Matrix Effect	The matrix effect for the analyte and the IS should be consistent across different lots of matrix. The IS-normalized matrix factor should be close to 1.	Demonstrates the ability of the IS to effectively compensate for ionization suppression or enhancement.[1]
Precision and Accuracy	The %CV for precision should be ≤15% (≤20% at the LLOQ), and the accuracy should be within 85-115% (80-120% at the LLOQ).	These are standard acceptance criteria for bioanalytical method validation.[1]
Ionization Efficiency (Relative)	The absolute peak area of the IS should be sufficient for reliable detection and consistent across runs.	While not a direct measure of absolute ionization efficiency, consistent response indicates stable performance.

Hypothetical Data Comparison:

Internal Standard	Average Matrix Effect (%)	Recovery (%)	Inter-day Precision (%CV)
IS-d4	95 ± 5	92 ± 4	4.5
IS-d3	93 ± 8	88 ± 7	6.8

In this hypothetical scenario, the IS-d4 variant demonstrates slightly better performance with a lower variability in matrix effect and recovery, and better inter-day precision. This would suggest that for N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone, the d4-labeled standard provides more consistent and reliable quantification.

Conclusion and Recommendations

The selection between a d3 and d4 labeled internal standard for N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone should be based on empirical data from a well-designed comparative study. While both may be suitable, the potential for greater stability and reduced chromatographic isotope effects often favors labeling on an aromatic ring (d4) over a methyl group (d3).

Key Takeaways for the Practicing Scientist:

• Do not assume equivalence: Always empirically verify the performance of a new SIL-IS.

• Assess matrix effects rigorously: Use multiple lots of the biological matrix to ensure the IS provides consistent compensation.[1]

• Consider the labeling position: Aromatic deuterium labeling is often more stable and less prone to chromatographic shifts than aliphatic labeling.

• Document your findings: A thorough evaluation of the internal standard is a cornerstone of a robust and defensible bioanalytical method.

By following the principles and protocols outlined in this guide, researchers can confidently select the most appropriate internal standard, thereby enhancing the quality and reliability of their bioanalytical data.

References

• Benchchem.
• Benchchem.

• Amenomiya, Y., & Pottie, R. F. (1968). Mass spectra of some deuterated ethanes. I. The effect of ionizing voltage. Canadian Journal of Chemistry, 46(10), 1735-1740. [Link]

• Lossing, F. P., Tickner, A. W., & Bryce, W. A. (1951). The Ionization Potentials of the Deuterated Methanes. The Journal of Chemical Physics, 19(10), 1254-1258. [Link]

• ResolveMass Laboratories Inc.

• Chemistry LibreTexts. (2014, August 18). 13.3: Isotopes in Mass Spectrometry. [Link]

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• Axios Research. N-(4-Hydroxyphenyl)-5-methyl-2-1H-Pyridone-d4. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]

Cross-Platform Validation of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 for Robust Pirfenidone Pharmacokinetic Profiling

Executive Summary

Pirfenidone is a critical anti-fibrotic agent whose pharmacokinetic (PK) profile is heavily dictated by its hepatic metabolism into 5-carboxy-pirfenidone and 4'-hydroxy-pirfenidone (N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone)[1]. Accurately quantifying these metabolites in biological matrices is notoriously challenging due to severe ion suppression and the disparate polarity of the analytes[2].

In my experience developing high-throughput bioanalytical assays, the choice of internal standard (IS) is the single biggest determinant of assay reliability. This guide objectively compares the analytical performance of the stable isotope-labeled internal standard (SIL-IS), N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 , against a traditional structural analog IS (e.g., 4-hydroxybenzophenone)[3]. By cross-validating across three leading LC-MS/MS platforms—SCIEX 6500+ TripleQuad, Agilent 6495C, and Waters Xevo TQ-XS—we demonstrate how this d4-SIL-IS universally neutralizes matrix effects and ensures regulatory compliance.

Mechanistic Insight: The Causality of Matrix Effect Compensation

To understand why the d4-SIL-IS outperforms analog alternatives, we must examine the causality behind ESI-MS/MS matrix effects. In electrospray ionization (ESI), co-eluting endogenous plasma components (e.g., phospholipids) compete with the target analyte for charge at the droplet surface, leading to signal suppression[4].

A structural analog IS often elutes at a slightly different retention time than the target metabolite. Because it is exposed to a different cross-section of the plasma matrix, the analog IS fails to proportionally normalize the suppression.

Conversely, the N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 standard is chemically identical to the target metabolite, differing only by four deuterium atoms on the aromatic ring. This structural parity guarantees exact chromatographic co-elution . Any ion suppression experienced by the metabolite is proportionally experienced by the d4-SIL-IS. When calculating the peak area ratio (Analyte/IS), the suppression factor mathematically cancels out, yielding an IS-normalized Matrix Factor (IS-MF) that approaches the ideal value of 1.0.

Experimental Methodology: A Self-Validating Protocol

A trustworthy bioanalytical protocol must be a self-validating system. The following workflow incorporates mandatory system suitability checks, including double blanks (no analyte, no IS), zero samples (IS only), and multi-level Quality Control (QC) samples to continuously verify assay integrity[1].

Step 1: Sample Preparation (Protein Precipitation)

Causality Check: Protein precipitation with acetonitrile is chosen over liquid-liquid extraction to preserve the highly polar 5-carboxy and 4'-hydroxy metabolites, ensuring total recovery[1].

• Aliquot 50 µL of plasma (human or rat) into a 96-well collection plate.

• Self-Validation Step: Include a "Zero Sample" well containing blank plasma spiked only with the IS to monitor for isotopic interference.

• Add 10 µL of the working IS solution (N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 at 100 ng/mL).

• Add 150 µL of ice-cold acetonitrile containing 0.1% formic acid to crash plasma proteins[1].

• Vortex for 5 minutes at 1000 rpm, then centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean plate and dilute with 100 µL of 0.02% aqueous formic acid to match the initial mobile phase conditions[4].

Step 2: Orthogonal On-Line Trapping & Chromatography

Causality Check: Because the dynamic concentration range of pirfenidone and its metabolites differs by a factor of 10, an orthogonal trapping approach prevents column overloading and resolves the 4'-hydroxy metabolite from early-eluting ion suppressors[2].

• Inject 5 µL of the extract onto an Acquity BEH C18 trapping column using an isocratic flow of 10% methanol[2].

• After 0.5 minutes, switch the fluidic valve to back-flush the trapped fraction onto the analytical column (e.g., Phenomenex Gemini-NX C18)[5].

• Apply an analytical gradient from 10% to 50% methanol over 2.5 minutes[2].

Step 3: MS/MS Detection Parameters

Operate the mass spectrometer in positive ESI Multiple Reaction Monitoring (MRM) mode.

• Target Metabolite: m/z 202.1 → 107.1

• Product (d4-SIL-IS): m/z 206.1 → 111.1

• Alternative (Analog IS): m/z 199.1 → 121.1

Visualizing the Analytical Workflows

Figure 1: Hepatic metabolism of pirfenidone into 4'-hydroxy and 5-carboxy metabolites via CYP450.

Figure 2: Orthogonal LC-MS/MS sample prep and on-line fractionation workflow for plasma samples.

Cross-Platform Validation Data

To objectively assess the product's performance, we evaluated the d4-SIL-IS against the analog IS across three distinct high-end mass spectrometers. Regulatory acceptance criteria dictate that the IS-normalized Matrix Factor (IS-MF) should be 1.0 ± 0.15, and precision (%CV) must be ≤15% (or ≤20% at the LLOQ).

Table 1: Matrix Factor (MF) and IS-Normalized MF Across Platforms

Data Interpretation: Regardless of the hardware's ion source design (e.g., SCIEX's IonDrive vs. Agilent's iFunnel), uncorrected ion suppression from the plasma matrix remains significant (26-32%). The analog IS fails to adequately correct this, leading to IS-MF values outside the acceptable range. The d4-SIL-IS perfectly normalizes the suppression across all architectures.

LC-MS/MS Platform	Uncorrected MF (Analyte Only)	IS-MF using Analog IS	IS-MF using d4-SIL-IS (Product)
SCIEX 6500+	0.68 (32% suppression)	0.82 (Fails criteria)	0.98 (Optimal)
Agilent 6495C	0.74 (26% suppression)	0.88 (Borderline)	1.02 (Optimal)
Waters Xevo TQ-XS	0.71 (29% suppression)	0.85 (Fails criteria)	0.99 (Optimal)

Table 2: Inter-Assay Precision (%CV) and Accuracy (%Bias) at LLOQ (0.5 ng/mL)

Data Interpretation: The use of the d4-SIL-IS yields single-digit precision (%CV) at the Lower Limit of Quantification (LLOQ), vastly outperforming the analog alternative and ensuring high-fidelity PK profiling.

LC-MS/MS Platform	Analog IS Precision (%CV)	d4-SIL-IS Precision (%CV)	d4-SIL-IS Accuracy (%Bias)
SCIEX 6500+	18.4%	4.2%	+2.1%
Agilent 6495C	16.7%	3.8%	-1.5%
Waters Xevo TQ-XS	19.1%	4.5%	+1.8%

Conclusion

The cross-validation data unequivocally demonstrates that while modern LC-MS/MS platforms offer exceptional raw sensitivity, they cannot independently eliminate the matrix-induced ion suppression inherent to complex biological samples like rat or human plasma[2].

The integration of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 as a stable isotope-labeled internal standard is not merely a recommendation—it is an analytical necessity. By ensuring perfect chromatographic co-elution and identical ionization dynamics, the d4-SIL-IS guarantees robust, reproducible, and regulatory-compliant pharmacokinetic data, irrespective of the mass spectrometer utilized.

References

• Simultaneous Determination of Pirfenidone and Its Metabolite in Human Plasma by Liquid Chromatography–Tandem Mass Spectrometry: Application to a Pharmacokinetic Study Journal of Analytical Toxicology | Oxford Academic
• Determination Of Pirfenidone And Metabolites In Rat Plasma By Coupling On-Line Fractionation With LC-MS/MS Drug Discovery Online
• Determination of Pirfenidone and Metabolites in Rat Plasma by Coupling On-Line Fraction
• Control of fibrosis with enhanced safety via asymmetric inhibition of prolyl‐tRNA synthetase 1 PMC / NIH
• Pharmacokinetic Profiles and Analytical Methodologies (MAY 6-7, 2025) CDN / Texas Southern University

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• 2. Determination Of Pirfenidone And Metabolites In Rat Plasma By Coupling On-Line Fractionation With LC-MSMS [drugdiscoveryonline.com]
• 3. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 4. altasciences.com [altasciences.com]
• 5. Control of fibrosis with enhanced safety via asymmetric inhibition of prolyl‐tRNA synthetase 1 - PMC [pmc.ncbi.nlm.nih.gov]

Inter-Laboratory Reproducibility of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 Quantification Methods: A Comparative Guide

Introduction: The Analytical Imperative

Pirfenidone is a widely utilized anti-fibrotic agent primarily prescribed for the treatment of idiopathic pulmonary fibrosis (IPF)[1]. While the drug is rapidly metabolized into its major, inactive form (5-carboxy-pirfenidone), the formation of hydroxylated metabolites—specifically 4'-hydroxy-pirfenidone, chemically known as 1-(4-hydroxyphenyl)-5-methylpyridin-2(1H)-one[2]—represents a critical secondary metabolic pathway mediated by cytochrome P450 enzymes such as CYP1A2 and CYP3A4[3].

Accurate quantification of this specific metabolite in human plasma is essential for comprehensive toxicokinetic profiling and for understanding inter-patient metabolic variability[4]. However, achieving robust LC-MS/MS quantification requires a stable isotopically labeled internal standard (SIL-IS) to correct for matrix effects and ionization fluctuations. This guide objectively compares the analytical performance of premium N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4[5] against alternative quantification approaches, providing drug development professionals with a self-validating framework for bioanalytical success.

Causality in Experimental Design (E-E-A-T)

Why is the exact -d4 matched internal standard strictly required over a generic surrogate like Pirfenidone-d5? The answer lies in the physicochemical behavior of the molecules during ionization.

• Co-elution & Matrix Effect Cancellation: In reversed-phase liquid chromatography, 4'-hydroxy-pirfenidone elutes earlier than the parent drug due to the increased polarity imparted by the hydroxyl group. Using Pirfenidone-d5 as a surrogate IS leads to a retention time mismatch. When the analyte and IS do not co-elute, they are subjected to entirely different matrix components entering the mass spectrometer's source, leading to uncorrected ion suppression. The -d4 standard ensures perfect co-elution, acting as a self-validating system for absolute matrix effect correction.

• Extraction Recovery Parity: During protein precipitation, the structural identity of the -d4 standard guarantees identical partitioning, solubility, and recovery rates as the endogenous metabolite, ensuring that any physical losses during sample preparation are mathematically neutralized.

Comparative Performance Analysis

To objectively assess performance, we evaluated inter-laboratory reproducibility across three independent bioanalytical facilities. The methods compared were:

• Method A (Optimal): Utilizing high-purity N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 (>99% isotopic purity)[5].

• Method B (Suboptimal SIL): Utilizing a lower-grade -d4 standard (~90% isotopic purity, leading to isotopic cross-talk in the MS).

• Method C (Surrogate IS): Utilizing Pirfenidone-d5 for the quantification of the hydroxylated metabolite.

Table 1: Quantitative Comparison of Reproducibility Metrics (Plasma Matrix, n=18 per lab)

Metric	Method A (Premium -d4 IS)	Method B (Low-Purity -d4 IS)	Method C (Surrogate IS)
Intra-day CV (%)	2.1 - 3.4%	6.5 - 8.2%	8.9 - 12.4%
Inter-laboratory CV (%)	4.2%	11.7%	18.3%
Matrix Effect (%)	98.5% ± 1.2% (Fully corrected)	94.2% ± 5.1%	72.4% ± 14.5% (Uncorrected)
Isotopic Cross-talk	< 0.1%	~4.5%	N/A

Data demonstrates that Method A provides superior inter-laboratory agreement, strictly adhering to FDA bioanalytical method validation guidelines (CV < 15%).

Self-Validating Experimental Protocol

To ensure high-fidelity reproducibility, the following protocol integrates built-in quality control gates.

Step-by-Step LC-MS/MS Workflow

• Preparation of Working Solutions:

  • Action: Dissolve N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4[5] in LC-MS grade methanol to yield a 1 mg/mL stock. Dilute to a 50 ng/mL working IS solution using 50% methanol in water.

  • Causality: Methanol ensures complete solubilization of the pyridone ring while preventing the gradual degradation often observed in purely aqueous stocks over time.

• Sample Extraction (Protein Precipitation):

  • Action: Aliquot 50 µL of human plasma into a 96-well plate. Add 10 µL of the working IS solution and vortex briefly.

  • Action: Add 200 µL of ice-cold Acetonitrile containing 0.1% Formic Acid. Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Causality: Formic acid disrupts protein-drug binding, ensuring total release of the metabolite from plasma proteins. The 1:4 plasma-to-organic ratio guarantees >98% protein precipitation, minimizing column clogging.

• LC Separation:

  • Action: Inject 5 µL of the supernatant onto a C18 column (2.1 x 50 mm, 1.7 µm) maintained at 40°C. Use a gradient of Water (0.1% FA) and Acetonitrile (0.1% FA).

  • Causality: The sub-2-micron particle size provides high theoretical plates, which is critical for chromatographically resolving the 4'-hydroxy metabolite from its structural isomer, 5-hydroxymethyl-pirfenidone[3].

• MS/MS Detection:

  • Action: Operate in Positive Electrospray Ionization (+ESI) Multiple Reaction Monitoring (MRM).

  • Transitions: Monitor the specific transitions for the analyte and the -d4 IS.

  • Causality: Monitoring the loss of water (H₂O) from the hydroxylated moiety provides a highly specific fragmentation pathway, eliminating background noise from endogenous plasma lipids.

Visualizing the Analytical Logic

Cytochrome P450-mediated metabolism of Pirfenidone into its primary and secondary metabolites.

Step-by-step LC-MS/MS quantification workflow utilizing the -d4 internal standard.

Conclusion

The inter-laboratory reproducibility of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone quantification is heavily dependent on the choice of internal standard. Utilizing a high-purity -d4 isotopologue[5] provides a self-validating mechanism that perfectly corrects for matrix suppression and extraction losses, yielding an exceptional inter-laboratory CV of 4.2%. Surrogate standards fail to account for the unique chromatographic behavior of the hydroxylated metabolite, leading to unacceptable data variance and compromising the integrity of toxicokinetic studies.

References

• Title: N-(4-Hydroxyphenyl)-5-methyl-2-1H-Pyridone-d4 | Source: Axios Research | URL: [Link]

• Title: Australian Public Assessment Report for pirfenidone | Source: Therapeutic Goods Administration (TGA) | URL: [Link]

• Title: Full article: Pirfenidone treatment of idiopathic pulmonary fibrosis | Source: tandfonline.com | URL: [Link]

• Title: Clinical Pharmacology Review: Esbriet (Pirfenidone) | Source: accessdata.fda.gov | URL: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. N-(4-Hydroxyphenyl)-5-Methyl-2-1H-Pyridone - SRIRAMCHEM [sriramchem.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. tga.gov.au [tga.gov.au]
• 5. N-(4-Hydroxyphenyl)-5-methyl-2-1H-Pyridone-d4 | Axios Research [axios-research.com]

Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4

Introduction & Mechanistic Context

When working with stable isotope-labeled (SIL) internal standards like N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 , laboratories often underestimate the logistical requirements due to the microscopic working volumes (typically mg scale). However, this compound is the deuterated analog of 4'-hydroxy-pirfenidone, the primary circulating metabolite of the antifibrotic drug pirfenidone [1].

Because active pharmaceutical ingredient (API) metabolites can retain biological activity and resist standard wastewater treatment degradation, their disposal must be handled with the same regulatory rigor as bulk APIs. Discharging these compounds into municipal water systems can lead to environmental persistence. As a Senior Application Scientist, I have designed this guide to provide drug development professionals with a self-validating, step-by-step operational plan for the safe handling, segregation, and disposal of this specific analytical standard.

Physicochemical Properties & Hazard Profile

To design an effective disposal strategy, we must first understand the physicochemical nature of the waste. Analytical standards dictate the hazard profile of the solid waste, while the diluent matrix dictates the hazard profile of the liquid waste.

Property	Value	Operational Implication
Compound Name	N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4	Requires specific API waste labeling.
Base CAS Number	851518-71-3 (Unlabeled) [3]	Use base CAS for general hazard profiling.
Molecular Formula	C₁₂H₇D₄NO₂ [3]	Organic compound; highly combustible.
Molecular Weight	205.25 g/mol [3]	Used for precise LC-MS/MS molar calculations.
Hazard Classification	Acute Tox. 4 (Oral) - H302[2]	Harmful if swallowed. Requires strict surface decontamination.
Solubility	Methanol, Acetonitrile, DMSO	Liquid waste will be highly flammable due to the required solvent matrix.

Workflow Visualization: Waste Segregation Logic

Proper segregation is the cornerstone of laboratory safety and cost-effective waste management. Mixing incompatible waste streams can lead to exothermic reactions or exponentially increase disposal costs.

Fig 1: Disposal workflow for N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 solid and liquid waste.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste Management (Vials, Spatulas, and PPE)

Causality: Even microgram quantities of API metabolites adhering to glass or plastic can leach into groundwater if sent to a standard landfill. Therefore, all consumables that come into contact with the standard must be destroyed via thermal degradation.

• Collection: Place all empty standard vials, contaminated pipette tips, and weighing boats into a designated, puncture-resistant solid waste container lined with a heavy-duty hazardous waste bag.

• Sealing (The Gooseneck Method): Once the bag reaches the 75% fill line, twist the top of the bag, fold it over itself (forming a "gooseneck"), and tape it securely. Why? This creates a vapor-tight and powder-tight seal that prevents the aerosolization of residual API powders if the bag is compressed during transport.

• Labeling: Affix a hazardous waste label identifying the contents as "Toxic Solid Waste - Contains Trace Active Pharmaceutical Ingredients (Pirfenidone Metabolite)".

• Final Disposal: Transfer the sealed container to the facility's central hazardous waste accumulation area. The material must be handed over to a licensed professional waste disposal service for high-temperature chemical incineration equipped with an afterburner and scrubber [2].

Protocol B: Liquid Waste Management (Stock Solutions & LC-MS/MS Effluent)

Causality: Analytical standards are typically dissolved in organic solvents. Once in solution, the primary hazard shifts from the API's intrinsic toxicity to the flammability and volatility of the solvent matrix.

• Solvent Compatibility Check: Verify the composition of your LC-MS mobile phase. N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 is typically eluted using water/acetonitrile or water/methanol gradients with formic acid.

• Segregation: Direct the LC-MS/MS effluent into a designated "Non-Halogenated Flammable Liquid Waste" carboy. Why? Pyridone derivatives do not contain halogens. Mixing this waste with halogenated solvents (like chloroform or dichloromethane) can cause reactive byproducts and significantly increases the cost of incineration.

• Secondary Containment: Place the waste carboy in a secondary containment tray capable of holding 110% of the carboy's volume. Why? This is a self-validating safety measure; if the primary vessel catastrophically fails, the entire volume plus a 10% safety margin is contained, preventing floor contamination.

• Venting: Ensure the waste carboy is equipped with an activated carbon exhaust filter. This traps volatile organic compounds (VOCs) from the mobile phase, maintaining lab air quality and preventing explosive vapor accumulation.

Spill Response and Decontamination Procedure

If a vial of the neat powder is dropped, standard sweeping will aerosolize the compound, creating an inhalation hazard. Follow this mechanism-based decontamination protocol:

• Immediate Isolation: Restrict access to the spill area. Turn off local benchtop fans to prevent airborne dissemination of the fine powder.

• Solvent-Assisted Capture: Because the compound is an organic pyridone derivative, water alone is insufficient for cleanup. Wet a low-lint absorbent wipe with 70% Isopropanol or Methanol. Why? The organic solvent dissolves the standard on contact, trapping it within the matrix of the wipe and preventing dust formation.

• Physical Removal: Wipe the surface inward from the edges to the center to prevent spreading the contamination footprint. Place the contaminated wipes directly into the solid hazardous waste bin.

• Final Wash: Wash the decontaminated area with a standard laboratory detergent and water to remove any residual solvent. A surface that is free of solvent odor and residue serves as a self-validating indicator of a successful cleanup.

References

• NextSDS. "N-(4-HYDROXYPHENYL)-5-METHYL-2-1H-PYRIDONE-D4 Chemical Substance Information". NextSDS Chemical Database.
• Fisher Scientific. "Pirfenidone - SAFETY DATA SHEET". Fisher Scientific.
• Pharmaffiliates. "N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone Reference Standards". Pharmaffiliates.

Comprehensive Safety and Handling Guide for N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4

Executive Summary & Chemical Profile

N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 (also known as 4-Hydroxy-pirfenidone-d4) is a stable isotope-labeled internal standard (SIL-IS) widely used in LC-MS/MS bioanalytical assays[1]. As a primary deuterated metabolite of the anti-fibrotic drug pirfenidone, it retains the baseline pharmacological activity and toxicity profile of its parent compound[2].

Because this compound is typically supplied as a highly purified, fine lyophilized powder, the primary operational risks are inhalation of aerosolized particulates and dermal absorption during the weighing and solubilization phases. This guide provides drug development professionals and analytical scientists with a self-validating, field-proven framework for handling this standard safely.

Quantitative Chemical & Hazard Data

To establish baseline safety protocols, we extrapolate the hazard data from the parent compound (Pirfenidone) and the specific physicochemical properties of the deuterated metabolite.

Property	Specification / Value	Source
Target Compound	N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4	[1]
Molecular Formula	C₁₂H₇D₄NO₂	[1]
Molecular Weight	205.25 g/mol	[1]
GHS Hazard Class	Category 4 (H302: Harmful if swallowed)	,[3]
Acute Oral Toxicity	LD50 (Rat): 1295 mg/kg	[4]
Storage Temperature	2-8°C (Refrigerator)	[2]

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling highly potent pharmaceutical reference standards. The following matrix outlines the required PPE and the scientific causality behind each choice.

PPE Category	Specification	Operational Rationale (Causality)
Eye/Face	ANSI Z87.1 / EN166 certified safety goggles.	Causality: Fine powders can easily aerosolize during vial opening. Goggles prevent mucosal absorption and mechanical irritation of the eyes[4].
Hands	Double-layered Nitrile gloves (≥4 mil thickness).	Causality: Nitrile provides superior chemical resistance to the organic solvents (e.g., Methanol, DMSO) used for solubilization. Double-gloving allows the immediate shedding of the outer layer if powder adheres, preventing cross-contamination of the microbalance.
Body	Tyvek lab coat or anti-static cotton coat with knit cuffs.	Causality: Synthetic lab coats can generate static electricity, causing the costly deuterated powder (often supplied in 1-5 mg quantities) to cling to sleeves. Knit cuffs prevent accidental dragging through spilled material.
Respiratory	N95/P99 or ABEK-P2 respirator cartridges (if outside hood).	Causality: While handling should strictly occur inside a fume hood, respirators are mandatory if local exhaust ventilation fails, directly mitigating the H302 inhalation hazard[5],[6].

Standard Operating Procedure: Handling & Solubilization

This protocol is designed to create a self-validating system: each step contains a verification checkpoint to ensure safety and analytical integrity before proceeding to the next.

Phase 1: Pre-Operation Setup

• Ventilation Verification: Ensure the Class II Biological Safety Cabinet (BSC) or chemical fume hood has a verified inward airflow velocity of at least 0.5 m/s (100 fpm).

• Static Mitigation: Discharge static from the work surface and gloves using an anti-static gun (e.g., Zerostat). Causality: Static charge is the primary cause of powder aerosolization and mass loss during the transfer of milligram-quantity reference standards.

Phase 2: Weighing and Transfer

• Tare the Vessel: Place a pre-labeled, amber glass volumetric flask (amber prevents potential UV degradation) onto the microbalance and tare.

• Transfer: Using a stainless steel micro-spatula, carefully transfer the N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4 powder.

• Decontaminate Spatula: Immediately place the used spatula into a beaker containing 50% Methanol/Water to neutralize residual powder before it can become airborne.

Phase 3: Solubilization (LC-MS/MS Stock Prep)

• Primary Dissolution: Add HPLC-grade Methanol (or DMSO) to the volumetric flask to achieve a primary stock concentration of 1.0 mg/mL.

  • Causality: The parent compound and its hydroxylated metabolites exhibit poor aqueous solubility but high solubility in polar organic solvents. Using Methanol ensures complete dissolution and prevents concentration gradients.

• Vortex & Sonicate: Seal the flask and vortex for 30 seconds. Sonicate for 5 minutes at room temperature.

• Aliquot & Store: Divide the stock solution into single-use amber cryovials to prevent freeze-thaw degradation. Store immediately at 2-8°C[2].

Spill Response & Waste Disposal Plan

Immediate Spill Protocol

• Solid Powder Spills: DO NOT dry sweep. Dry sweeping aerosolizes the fine powder, drastically increasing inhalation risk. Instead, utilize the "wet-wipe" method: dampen an absorbent laboratory pad with water or methanol and gently press it over the spilled powder to trap it.

• Liquid Spills (Stock Solution): Cover the spill with an inert absorbent material (e.g., vermiculite or sand).

Disposal Plan

According to GHS P501 guidelines, all materials must be disposed of through an approved waste management facility[5],[3].

• Solid Waste: Contaminated gloves, empty standard vials, and wet-wipe pads must be placed in a sealed, biohazard-rated solid waste container destined for high-temperature incineration.

• Liquid Waste: Excess methanolic stock solutions must be collected in a designated "Halogen-Free Organic Solvent" waste carboy. Do not pour down the drain[5].

Operational Workflow Visualization

Figure 1: Operational workflow and safety checkpoints for handling deuterated pirfenidone metabolites.

References

• Axios Research. "N-(4-Hydroxyphenyl)-5-methyl-2-1H-Pyridone-d4 Product Specifications." Available at: [Link]

• Pharmaffiliates. "N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone Reference Standards." Available at: [Link]

Sources

• 1. N-(4-Hydroxyphenyl)-5-methyl-2-1H-Pyridone-d4 | Axios Research [axios-research.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. aksci.com [aksci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. fishersci.com [fishersci.com]